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Core Science & Biosynthesis

Foundational

The Structural and Functional Dynamics of L-Alanine, 3,3,3-Trifluoro-2-Methyl-: A Technical Guide

Executive Summary L-Alanine, 3,3,3-trifluoro-2-methyl- (commonly designated as α-trifluoromethylalanine or α-TfmAla ) represents a critical advancement in peptidomimetics, foldamer design, and structural biology. As a qu...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

L-Alanine, 3,3,3-trifluoro-2-methyl- (commonly designated as α-trifluoromethylalanine or α-TfmAla ) represents a critical advancement in peptidomimetics, foldamer design, and structural biology. As a quaternary, fluorinated α-amino acid, it introduces unique steric and electronic constraints into peptide backbones. This whitepaper provides an in-depth analysis of its physicochemical architecture, its role as a conformational director, its utility as a self-validating ¹⁹F NMR probe, and its therapeutic potential in amyloid fibrillation inhibition.

Molecular Architecture & Physicochemical Properties

The substitution of a hydrogen atom with a trifluoromethyl (-CF₃) group on the alpha-carbon fundamentally alters the amino acid's properties. The -CF₃ group is highly electronegative and possesses a van der Waals volume (approx. 42.6 ų) comparable to an isopropyl group, creating significant steric bulk.

Causality in Design: This dual nature—intensely electron-withdrawing and sterically demanding—lowers the pKa of the adjacent amine while drastically increasing local hydrophobicity. These features make α-TfmAla highly resistant to enzymatic degradation while simultaneously restricting the dihedral angles (φ, ψ) of the peptide backbone it occupies (1)[1].

Quantitative Data Summary
ParameterSpecificationSource
IUPAC Name (2S)-2-amino-3,3,3-trifluoro-2-methylpropanoic acid[1]
Molecular Formula C₄H₆F₃NO₂[1]
Molecular Weight 157.09 g/mol [1]
Topological Polar Surface Area 63.3 Ų[1]
XLogP3 -2.1[1]

Conformational Directives in Foldamer Design

Foldamers are artificial oligomers designed to adopt well-defined, predictable secondary structures. Oligomers of α-aminoisobutyric acid (Aib) naturally form 3₁₀ helices but exist as an equal, achiral mixture of left- and right-handed conformers.

The incorporation of a single chiral quaternary α-TfmAla residue at the N-terminus acts as an absolute conformational director. Due to the intense stereoelectronic repulsion and the steric bulk of the -CF₃ group interacting with adjacent carbonyl oxygens, the peptide backbone is forced into a singular helical screw-sense. This demonstrates a powerful structural causality: a highly localized steric and electronic perturbation dictates the global macromolecular topology of the entire foldamer (2)[2].

G A Achiral Aib Oligomer (Equal Left/Right Handed) B Incorporate α-TfmAla at N-terminus A->B C Stereoelectronic Repulsion by CF3 Group B->C D Conformational Restriction (Steric Lock) C->D E 100% Screw-Sense Preference (3_10 Helix) D->E

Logic pathway of helical screw-sense induction by α-TfmAla.

¹⁹F NMR Applications: A Self-Validating Probe System

Fluorine-19 is an exceptional NMR nucleus due to its 100% natural abundance, high gyromagnetic ratio (83% sensitivity relative to ¹H), and the complete absence of background signals in biological environments.

When α-TfmAla is incorporated into a peptide, it serves as a highly sensitive, non-perturbing environmental probe. For instance, during protease digestion (e.g., by trypsin), the cleavage of the peptide backbone alters the local magnetic environment of the -CF₃ group. This results in a distinct, quantifiable chemical shift in the ¹⁹F NMR spectrum (3)[3].

Trustworthiness via Self-Validation: This protocol acts as a self-validating system. The disappearance of the substrate peak is directly proportional to the appearance of the product peak. Because the total integral sum of the ¹⁹F signals remains constant throughout the assay, it provides an internal control against errors like peptide aggregation or signal loss[3]. Additionally, α-TfmAla has been utilized in solid-state ¹⁹F NMR to determine the precise angular orientation of membrane-active peptaibols in lipid bilayers (4)[4].

G A Synthesize α-TfmAla Tagged Peptide B Incubate with Protease (e.g., Trypsin) A->B C Cleavage Alters Local Environment B->C D Acquire 19F NMR Spectra Over Time C->D E Quantify Chemical Shift Changes (Self-Validating) D->E

Workflow for 19F NMR monitoring of protease digestion.

Therapeutic Applications: Amyloid Fibrillation Inhibition

The aggregation of amyloid-β (Aβ) peptides into insoluble fibrils is a primary pathological feature of Alzheimer's disease. α-TfmAla has demonstrated significant efficacy as a β-sheet breaker.

While standard Aib residues slightly inhibit fibril formation, the introduction of the highly hydrophobic and bulky -CF₃ group in α-TfmAla drastically slows the kinetics of Aβ fibrillation. Mechanistically, the steric bulk of the trifluoromethyl group disrupts the tight intermolecular packing required for β-sheet propagation. This delays the critical transition from random coil to β-sheet structure and redirects the oligomerization pathway, proving that the fluorinated analog possesses a superior, disruptive binding affinity to Aβ compared to non-fluorinated counterparts (5)[5].

Experimental Protocols

Methodology 1: Solid-Phase Peptide Synthesis (SPPS) with α-TfmAla

Expertise Note: The electron-withdrawing nature of the -CF₃ group drastically reduces the nucleophilicity of the α-amine, while the quaternary center creates severe steric hindrance. Standard coupling reagents (e.g., HBTU) will fail or result in massive deletion sequences.

  • Resin Preparation: Swell the chosen resin (e.g., Rink Amide AM) in Dimethylformamide (DMF) for 30 minutes.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 2 × 10 minutes. Wash thoroughly with DMF and Dichloromethane (DCM).

  • Specialized Coupling: To couple the amino acid onto α-TfmAla, or to couple α-TfmAla itself, use highly reactive reagents such as HATU/HOAt or generate symmetric anhydrides/acid fluorides in situ.

  • Extended Kinetics: Allow coupling to proceed for 12–24 hours. If available, utilize microwave-assisted SPPS at 75°C to overcome the activation energy barrier imposed by the steric bulk.

  • Cleavage: Cleave the peptide from the resin using a standard TFA cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O) for 2 hours, followed by cold ether precipitation.

Methodology 2: ¹⁹F NMR Protease Digestion Assay

Expertise Note: Real-time monitoring requires a buffer system compatible with both the enzyme's optimal pH and NMR locking mechanisms without introducing background interference.

  • Substrate Preparation: Dissolve the purified α-TfmAla-containing peptide in 50 mM Tris-HCl buffer (pH 7.5) containing 10% D₂O (required for the NMR spectrometer lock).

  • Spectrometer Setup: Insert the sample into the NMR spectrometer and tune the probe to the ¹⁹F frequency (e.g., ~470 MHz on a 500 MHz instrument). Acquire a baseline 1D ¹⁹F spectrum. The α-TfmAla signal typically appears around -75 ppm (relative to CFCl₃).

  • Enzyme Addition: Eject the sample, rapidly inject the protease (e.g., Trypsin) directly into the NMR tube, invert to mix, and immediately re-insert into the magnet.

  • Kinetic Acquisition: Set up an arrayed acquisition to capture 1D ¹⁹F spectra at 5-minute intervals over several hours.

  • Data Processing: Integrate the diminishing substrate peak and the growing product peak. The constant sum of these integrals validates the assay, allowing for the precise calculation of kinetic rate constants ( kcat​/KM​ )[3].

References

  • PubChem. "Alpha-trifluoromethylalanine | C4H6F3NO2 | CID 8033179". National Institutes of Health (NIH).
  • Devillers, E., et al. "(R)-α-Trifluoromethylalanine as a 19F NMR Probe for the Monitoring of Protease Digestion of Peptides". ChemBioChem (2022).
  • Bodero, L., et al. "Introducing the Chiral Constrained α-Trifluoromethylalanine in Aib Foldamers to Control, Quantify and Assign the Helical Screw-Sense". Chemistry - A European Journal (2022).
  • Schaepe, K., et al. "(R)-α-trifluoromethylalanine containing short peptide in the inhibition of amyloid peptide fibrillation". Biopolymers (2015).
  • Maisch, D., et al. "Chemical labeling strategy with (R)- and (S)-trifluoromethylalanine for solid state 19F NMR analysis of peptaibols in membranes". Journal of the American Chemical Society (2009).

Sources

Exploratory

The Strategic Role of L-Alanine 3,3,3-trifluoro-2-methyl- in Advanced Drug Discovery

A Technical Guide for Rational Peptidomimetic Design and NMR-Based Screening As the pharmaceutical industry increasingly turns to biologics and complex peptides to drug "undruggable" targets, the inherent limitations of...

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Author: BenchChem Technical Support Team. Date: April 2026

A Technical Guide for Rational Peptidomimetic Design and NMR-Based Screening

As the pharmaceutical industry increasingly turns to biologics and complex peptides to drug "undruggable" targets, the inherent limitations of natural amino acids—namely, rapid proteolytic degradation and conformational flexibility—remain significant bottlenecks. To overcome these, molecular architects rely on heavily engineered non-natural amino acids. Among the most powerful of these building blocks is L-Alanine 3,3,3-trifluoro-2-methyl- (commonly referred to as α-trifluoromethylalanine or α-Tfm-Ala).

This guide synthesizes field-proven methodologies and mechanistic insights into how α-Tfm-Ala is utilized to lock peptide conformations, enhance metabolic stability, and serve as a highly sensitive orthogonal probe in drug discovery workflows.

Mechanistic Foundations: Why α-Tfm-Ala?

The unique utility of α-Tfm-Ala stems from the synergistic effects of its two alpha-substituents: a methyl group and a trifluoromethyl ( CF3​ ) group. This α,α-disubstitution creates a quaternary stereocenter that fundamentally alters the physicochemical and structural properties of any peptide into which it is incorporated.

Conformational Locking and Helical Screw-Sense Control

Natural linear peptides suffer from high entropic penalties upon binding to their targets due to their flexibility. Incorporating α,α-disubstituted amino acids like α-aminoisobutyric acid (Aib) restricts the Ramachandran dihedral angles ( ϕ , ψ ), forcing the peptide backbone into stable secondary structures such as 310​ -helices or β -turns.

However, α-Tfm-Ala goes a step further. The extreme electronegativity and steric bulk of the CF3​ group exert profound stereo-electronic effects. Recent structural studies demonstrate that the incorporation of chiral quaternary α-Tfm-Ala at the N-terminus of foldamers can actively induce and control the helical screw-sense preference of 310​ -helices, a feat not easily achieved with non-fluorinated analogs[1]. Furthermore, its incorporation into retro-peptide mimetics reliably induces highly stable β -turn-like conformations in both solid-state and solution[2].

Absolute Proteolytic Resistance

The carbon-fluorine bond is the strongest single bond in organic chemistry. The presence of the bulky, electron-withdrawing CF3​ group adjacent to the scissile peptide bond creates immense steric hindrance and alters the local electrostatic environment. This effectively blinds native proteases to the cleavage site, extending the plasma half-life of the therapeutic peptide from minutes to days.

G A Unstructured Native Peptide B α-Tfm-Ala Incorporation A->B C Conformational Lock (3_10 Helix / β-turn) B->C Steric Bulk & Dihedral Restriction D Protease Resistance B->D Steric Shielding & Electrostatics E 19F NMR Orthogonal Probe B->E CF3 Singlet Sensitivity

Diagram 1: Mechanistic impacts of α-Tfm-Ala incorporation on peptide properties.

Comparative Quantitative Analysis

To understand the specific advantages of α-Tfm-Ala, it is crucial to benchmark it against its natural counterpart (L-Alanine) and its non-fluorinated structural analog (Aib).

Property / MetricL-AlanineAib (α-aminoisobutyric acid)α-Tfm-Ala
Alpha Substituents −CH3​ , −H −CH3​ , −CH3​ −CH3​ , −CF3​
Preferred Conformation Flexible / α -helix 310​ -Helix 310​ -Helix (Screw-sense controlled)
Proteolytic Stability Low (Minutes)High (Hours)Absolute (Days)
Lipophilicity (LogP contribution) BaselineModerate IncreaseHigh Increase (Promotes membrane crossing)
19F NMR Activity NoneNoneYes (Sharp Singlet, Highly Environment-Sensitive)

Advanced Applications in Drug Discovery

Orthogonal 19F NMR Probing

Because fluorine is virtually absent in biological systems, 19F NMR provides a zero-background, highly sensitive orthogonal readout. The CF3​ group of α-Tfm-Ala yields a sharp singlet peak that is exquisitely sensitive to changes in its local magnetic environment.

This property has been successfully exploited to monitor the orientation and structure of membrane-perturbing peptaibols in lipid bilayers[3]. Furthermore, α-Tfm-Ala serves as a powerful probe for real-time monitoring of protease digestion; as the peptide is cleaved, the chemical shift of the CF3​ group changes distinctly, allowing for precise kinetic profiling of enzymatic activity[4].

Inhibition of Amyloid Fibrillation

The conformational rigidity imparted by α-Tfm-Ala has been strategically utilized in the design of short peptides aimed at inhibiting amyloid peptide fibrillation—a key pathological process in neurodegenerative diseases like Alzheimer's. By locking the inhibitor peptide into a specific conformation, it can bind to the amyloidogenic monomers and prevent their aggregation into toxic fibrils[5].

Experimental Methodologies & Protocols

Working with α-Tfm-Ala requires specialized approaches. The very properties that make it valuable (steric bulk and the electron-withdrawing CF3​ group) also make it synthetically challenging. The CF3​ group drastically reduces the nucleophilicity of the alpha-amine, rendering standard peptide coupling protocols ineffective.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) with α-Tfm-Ala

Expertise Note: Standard HBTU/DIPEA coupling will fail when attempting to couple the next amino acid onto the sterically hindered, electron-poor amine of α-Tfm-Ala. Highly reactive coupling reagents (like HATU or symmetric anhydrides) and elevated temperatures are strictly required.

Step-by-Step Workflow:

  • Resin Preparation: Swell Rink Amide AM resin in DMF for 30 minutes.

  • Fmoc Deprotection: Treat with 20% piperidine in DMF (2 x 10 min). Wash thoroughly with DMF and DCM.

  • Coupling α-Tfm-Ala: Dissolve Fmoc-α-Tfm-Ala-OH (3 eq), HATU (2.9 eq), and HOAt (3 eq) in minimal DMF. Add DIPEA (6 eq). React for 2 hours at 50°C (microwave assistance recommended).

  • Coupling the Subsequent Residue (The Critical Step): The amine of the newly incorporated α-Tfm-Ala is highly unreactive. To couple the next amino acid, use the symmetric anhydride of the incoming Fmoc-amino acid, or use PyAOP/HOAt with prolonged coupling times (4–6 hours) at elevated temperatures.

  • Self-Validating Cleavage: Do not proceed blindly. Withdraw a 5 mg aliquot of resin. Cleave using TFA/TIPS/Water (95:2.5:2.5) for 1 hour. Evaporate and dissolve in CD3​OD . Run a quick 19F NMR.

    • Causality of Validation: An uncoupled N-terminal α-Tfm-Ala will show a specific chemical shift (e.g., -75 ppm). If the subsequent coupling was successful, the amide bond formation alters the local magnetic environment, shifting the peak (e.g., to -72 ppm). This internal shift provides absolute confirmation of coupling success without requiring full LC-MS deconvolution.

Protocol 2: 19F NMR-Based Proteolytic Digestion Assay

This assay leverages the 19F label to screen for protease inhibitors or to validate the metabolic stability of a drug candidate.

Step-by-Step Workflow:

  • Substrate Preparation: Dissolve the α-Tfm-Ala containing peptide in a physiological buffer (e.g., 50 mM Tris-HCl, pH 7.4, 150 mM NaCl) to a final concentration of 1 mM. Include 10% D2​O for the NMR lock.

  • Baseline Acquisition: Acquire a baseline 1D 19F NMR spectrum (with proton decoupling) to identify the intact peptide's CF3​ singlet.

  • Enzyme Addition: Inject the target protease (e.g., Trypsin or a disease-specific protease) directly into the NMR tube at 37°C.

  • Kinetic Monitoring: Acquire consecutive 19F spectra every 5 minutes for 2 hours.

  • Self-Validating Quantification: As digestion occurs, the "intact" peak will decrease, and a new "cleaved" peak will emerge at a different chemical shift.

    • Causality of Validation: The system is self-validating because the sum of the integrals of the intact and cleaved peaks must remain constant over time. If the total integral drops, it indicates off-target aggregation or precipitation, immediately alerting the scientist to assay failure.

Workflow Step1 Synthesize α-Tfm-Ala Peptide Substrate Step2 Incubate with Target Protease Step1->Step2 Step3 Real-Time 19F NMR Data Acquisition Step2->Step3 Step4 Quantify Intact vs. Cleaved Peaks Step3->Step4 Validation Self-Validation: Integral Conservation Step4->Validation

Diagram 2: Workflow for real-time 19F NMR proteolytic digestion assay.

References

  • Santos Fustero, Gema Chiva, Julio Piera, Juan F Sanz-Cervera, Alessandro Volonterio, Matteo Zanda, Carmen Ramirez de Arellano.
  • Daniel Maisch, Parvesh Wadhwani, Sergii Afonin, Christoph Böttcher, Beate Koksch, Anne S Ulrich. "Chemical labeling strategy with (R)- and (S)-trifluoromethylalanine for solid state 19F NMR analysis of peptaibols in membranes." PubMed (NIH).
  • CY Cergy Paris Université, Sorbonne Université, Université Paris-Saclay. "Introducing the Chiral Constrained α-Trifluoromethylalanine in Aib Foldamers to Control, Quantify and Assign the Helical Screw-Sense." PubMed (NIH).
  • Emmanuelle Devillers, Evelyne Chelain, Claudio Dalvit, Thierry Brigaud, Julien Pytkowicz. "(R)‐α‐Trifluoromethylalanine as a 19F NMR Probe for the Monitoring of Protease Digestion of Peptides.
  • BioCIS. "(R)

Sources

Foundational

Unlocking Molecular Insights: A Technical Guide to the Fluorine-19 NMR Chemical Shifts of (S)-2-Amino-3,3,3-trifluoro-2-methylpropanoic Acid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals The strategic incorporation of fluorine into bioactive molecules is a pillar of modern drug discovery, offering a powerful metho...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into bioactive molecules is a pillar of modern drug discovery, offering a powerful method to fine-tune metabolic stability, binding affinity, and lipophilicity.[1] Among the analytical techniques available, Fluorine-19 Nuclear Magnetic Resonance (¹⁹F NMR) spectroscopy emerges as an exceptionally potent tool. Its utility is rooted in the intrinsic properties of the ¹⁹F nucleus: a spin of ½, 100% natural abundance, and high sensitivity.[2][3][4][5] Critically, the ¹⁹F chemical shift is exquisitely sensitive to the local electronic environment, spanning a vast range of over 800 ppm, which provides a high-resolution window into molecular structure and interactions.[2][6]

This guide provides a detailed examination of the ¹⁹F NMR chemical shifts of a specific fluorinated amino acid analogue, (S)-2-Amino-3,3,3-trifluoro-2-methylpropanoic acid (a derivative of L-Alanine). We will explore the underlying principles governing its NMR signature, present a robust experimental protocol for data acquisition, and discuss its applications as a sensitive probe in biochemical and pharmaceutical research.

The Trifluoromethyl Group: A Privileged Reporter in Chemical Biology

The trifluoromethyl (-CF₃) group is a frequently employed moiety in medicinal chemistry. Its strong electron-withdrawing character and metabolic stability make it an attractive substituent for enhancing drug properties. In the context of NMR, the -CF₃ group serves as an ideal reporter. It provides a strong, sharp singlet in proton-decoupled ¹⁹F NMR spectra, and its chemical shift is highly responsive to subtle changes in its surroundings, including solvent polarity, pH, and non-covalent interactions with biomolecules.[7][8] This sensitivity makes trifluoromethyl-tagged molecules, like the one discussed herein, powerful tools for fragment-based drug discovery, enzyme assays, and monitoring protein conformational changes.[9][10][11]

Physicochemical Profile of (S)-2-Amino-3,3,3-trifluoro-2-methylpropanoic Acid

The subject of this guide is a chiral amino acid built upon an L-Alanine framework, modified with a trifluoromethyl group and an additional methyl group at the alpha-carbon. This structure results in a quaternary stereocenter, enhancing its conformational rigidity.

Table 1: Key Properties of (S)-2-Amino-3,3,3-trifluoro-2-methylpropanoic Acid

PropertyValueSource
IUPAC Name (S)-2-Amino-3,3,3-trifluoro-2-methylpropanoic acid-
Common Name 3,3,3-Trifluoro-2-methyl-L-Alanine[12]
Molecular Formula C₄H₆F₃NO₂[12]
Molecular Weight 157.09 g/mol [12]
Structure CF₃-C(CH₃)(NH₂)-COOH-

Deconstructing the ¹⁹F NMR Chemical Shift: Key Influencing Factors

The chemical shift in ¹⁹F NMR is primarily dictated by the local electronic shielding around the nucleus. Unlike ¹H NMR, which is dominated by diamagnetic effects, ¹⁹F chemical shifts are significantly influenced by a paramagnetic shielding term.[13][14] This term is highly sensitive to the electronic structure of the molecule, accounting for the wide chemical shift range and the exquisite sensitivity of ¹⁹F NMR. The specific chemical shift of the -CF₃ group in our target molecule is a composite of several key factors:

  • Inductive Effects: The high electronegativity of the three fluorine atoms strongly withdraws electron density from the adjacent carbon atom. This pronounced deshielding effect is a primary determinant of the chemical shift, typically placing -CF₃ groups in a characteristic spectral region.[13]

  • Solvent Environment: The ¹⁹F chemical shift is exceptionally sensitive to the solvent.[13][15] Intermolecular interactions such as hydrogen bonding and dipole-dipole forces between the fluorinated analyte and solvent molecules can alter the electronic environment, causing shifts of several parts per million (ppm).[15][16] Theoretical and experimental studies have shown that progressive solvation can lead to a deshielding of the fluoride nucleus.[17]

  • pH and Ionization State: The molecule possesses both an acidic carboxyl group and a basic amino group. The protonation state of these groups dramatically alters the molecule's internal electronic landscape. As the pH of the solution changes, the equilibrium between the zwitterionic, cationic, and anionic forms shifts. This change in net charge and local inductive effects is directly reported by a change in the ¹⁹F chemical shift.[18][19][20] This pH dependence can be exploited to determine the pKa values of the ionizable groups.[21]

  • Intermolecular Interactions: When the molecule binds to a biological target, such as a protein receptor site, its local environment changes. This can restrict the rotation of the -CF₃ group, expose it to different nearby residues, and alter its solvent accessibility. These changes result in perturbations of the ¹⁹F chemical shift, providing a direct and sensitive method for detecting and characterizing binding events.[11][22][23]

Diagram 1: Factors Influencing the ¹⁹F Chemical Shift

G cluster_intrinsic Intrinsic Molecular Factors cluster_extrinsic External Environmental Factors center_node ¹⁹F Chemical Shift of CF₃ Group inductive Inductive Effects (Electron Withdrawal) inductive->center_node Deshielding conformation Molecular Conformation & Sterics conformation->center_node solvent Solvent Polarity & H-Bonding solvent->center_node ph pH & Ionization State of -NH₂ / -COOH ph->center_node Titration Shift binding Binding to Macromolecules binding->center_node Perturbation

Caption: A diagram illustrating the interplay of intrinsic and extrinsic factors on the ¹⁹F NMR chemical shift.

Experimental Protocol: Acquiring High-Fidelity ¹⁹F NMR Spectra

Adherence to a validated protocol is essential for obtaining reproducible and high-quality ¹⁹F NMR data. The following steps provide a comprehensive workflow.

Step-by-Step Methodology:

  • Sample Preparation:

    • Analyte: Accurately weigh and dissolve (S)-2-Amino-3,3,3-trifluoro-2-methylpropanoic acid in the desired buffer system (e.g., phosphate buffer) prepared in D₂O. A typical concentration range is 0.1-1 mM.

    • pH Adjustment: Carefully adjust the pH of the sample to the target value using microliter additions of dilute DCl or NaOD. Verify the final pH with a calibrated micro-pH electrode.

    • Internal Reference: Add a small, known concentration of an internal reference standard, such as trifluoroacetic acid (TFA), for accurate chemical shift referencing and quantification.

    • Transfer: Transfer the final solution to a high-quality NMR tube (e.g., Shigemi or equivalent for dilute samples).

  • NMR Spectrometer Setup:

    • Probe Tuning: Insert the sample into the spectrometer. Tune and match the ¹⁹F channel of the NMR probe to maximize signal receptivity.

    • Locking and Shimming: Lock onto the deuterium signal from the D₂O solvent. Perform automated and manual shimming to optimize the magnetic field homogeneity, aiming for a narrow and symmetrical lock signal.

  • Data Acquisition:

    • Experiment: Select a standard 1D ¹⁹F pulse sequence, often with proton decoupling (e.g., zgpg30 with decoupling on Bruker systems).

    • Key Parameters:

      • Spectral Width: Center the spectrum on the expected -CF₃ region (approx. -70 to -80 ppm) and set a sufficient width (e.g., 30-50 ppm) to capture all signals and a flat baseline.

      • Pulse Width: Use a calibrated 30° or 90° pulse angle. A smaller flip angle allows for a shorter relaxation delay.

      • Relaxation Delay (d1): For quantitative measurements, set the delay to at least 5 times the longest T₁ relaxation time of the fluorine nuclei to ensure complete magnetization recovery. A typical starting value is 2-5 seconds.

      • Number of Scans: Acquire a sufficient number of scans (e.g., 64, 128, or more) to achieve a high signal-to-noise ratio.

    • Temperature Control: Maintain a constant, calibrated temperature (e.g., 298 K) throughout the experiment, as chemical shifts can be temperature-dependent.

  • Data Processing:

    • Fourier Transform: Apply an exponential window function (line broadening of 0.3-1.0 Hz) to improve the signal-to-noise ratio, followed by a Fourier transform.

    • Phasing and Baseline Correction: Carefully phase the spectrum to achieve a pure absorption lineshape and apply a polynomial baseline correction.

    • Referencing: Reference the spectrum by setting the chemical shift of the internal standard (TFA) to its known value (often defined as 0 ppm for convenience in biological buffers).[20]

Diagram 2: Standardized Workflow for ¹⁹F NMR Analysis

G cluster_prep 1. Sample Preparation cluster_acq 2. Data Acquisition cluster_proc 3. Data Processing p1 Dissolve Analyte & Reference p2 Adjust pH p1->p2 p3 Transfer to NMR Tube p2->p3 a1 Tune Probe & Lock/Shim p3->a1 a2 Set Acquisition Parameters a1->a2 a3 Acquire FID a2->a3 d1 Fourier Transform & Windowing a3->d1 d2 Phase & Baseline Correction d1->d2 d3 Reference Chemical Shift d2->d3

Caption: A three-stage workflow for reliable acquisition and processing of ¹⁹F NMR data.

Applications in Drug Discovery and Chemical Biology

The unique properties of (S)-2-Amino-3,3,3-trifluoro-2-methylpropanoic acid make it a versatile tool for probing molecular interactions:

  • Fragment-Based Ligand Discovery (FBLD): As a fluorinated fragment itself, changes in its ¹⁹F NMR signal (chemical shift, line broadening) upon addition of a protein target can rapidly identify low-affinity binding, serving as a starting point for lead development.[9][10]

  • Competitive Binding Assays: Once a binding interaction is established, this molecule can be used as a "spy" probe. A library of non-fluorinated compounds can be screened, and any compound that displaces the fluorinated probe from the binding site will cause its ¹⁹F NMR signal to revert to the unbound state, identifying a competitive binder.

  • Enzyme Mechanism Studies: If the amino acid is a substrate or inhibitor of an enzyme, ¹⁹F NMR can monitor its binding, covalent modification, or turnover in real-time.

  • In-Cell NMR: The absence of a natural fluorine background in cells makes ¹⁹F NMR an ideal technique for in-cell studies.[22] Introducing this fluorinated amino acid could allow for the direct observation of its transport, metabolism, or interaction with intracellular targets in a native environment.

Conclusion

The ¹⁹F NMR chemical shift of (S)-2-Amino-3,3,3-trifluoro-2-methylpropanoic acid is a data-rich parameter that provides profound insights into its local environment. By understanding and systematically investigating the influence of factors such as solvent, pH, and intermolecular interactions, researchers can leverage this molecule as a highly sensitive and quantitative probe. From characterizing fundamental physicochemical properties to accelerating drug discovery campaigns, the principles and protocols outlined in this guide empower scientists to effectively utilize ¹⁹F NMR to explore complex biological systems.

References

  • BenchChem. (n.d.). A Guide to the Fundamental Principles of Fluorine-19 Chemical Shift in NMR for Researchers and Drug Development Professionals. Retrieved from BenchChem technical resources.[13]

  • Gee, C. T., et al. (2016). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. Journal of Biomolecular NMR, 66(2), 147–157.[15]

  • Tavasli, M., & O'Hagan, D. (2013). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Reports in Organic Chemistry, 3, 1–10.[14]

  • Wikipedia. (2023). Fluorine-19 nuclear magnetic resonance spectroscopy.[2]

  • Luchinat, E., et al. (2020). Direct Expression of Fluorinated Proteins in Human Cells for 19F In-Cell NMR Spectroscopy. Journal of the American Chemical Society, 142(42), 18006–18015.[22]

  • Powner, M. B., & Tzitzilonis, C. (2021). A beginner's guide to 19F NMR and its role in drug screening. Biophysical Reports, 1(2), 100021.[7]

  • Dalvit, C., & Vulpetti, A. (2021). Ligand-Based Fluorine NMR Screening: Principles and Applications in Drug Discovery Projects. Journal of Medicinal Chemistry, 64(18), 13312–13341.[24]

  • Gerig, J. T. (1994). USE OF 19F NMR TO PROBE PROTEIN STRUCTURE AND CONFORMATIONAL CHANGES. Annual Review of Biophysics and Biomolecular Structure, 23, 311–336.[3]

  • Cioffi, A. G., & Tugarinov, V. (2021). Perspectives on Applications of 19 F-NMR in Fragment-Based Drug Discovery. Molecules, 26(24), 7480.[9]

  • Capparelli, A. L., & Martin, J. S. (1978). Nuclear Magnetic Resonance Studies of Solvation of Halides: 19 F Studies of Solvent and Counterion Effects on Chemical Shift. Canadian Journal of Chemistry, 56(19), 2489–2499.[16]

  • Jee, J., & Wagner, G. (2021). 19F NMR viewed through two different lenses: ligand-observed and protein-observed 19F NMR applications for fragment-based drug discovery. Chemical Society Reviews, 50(18), 10475–10491.[6]

  • Jordan, J. B., et al. (2014). Fluorinated Aromatic Amino Acids Are Sensitive 19F NMR Probes for Bromodomain-Ligand Interactions. ACS Chemical Biology, 9(12), 2751–2756.[23]

  • Wang, Y., et al. (2015). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. The Journal of Organic Chemistry, 80(1), 263–269.[25]

  • Huang, Y., et al. (2023). Solvent Effects Used for Optimal Simultaneous Analysis of Amino Acids via 19F NMR Spectroscopy. Analytical Chemistry, 95(5), 2943–2949.[26]

  • Leung, E. W., & Gell, D. A. (2016). Applications of 19 F-NMR in Fragment-Based Drug Discovery. Molecules, 21(7), 929.[10]

  • Sebastiani, D., & Klein, M. L. (2001). The 19F NMR shifts are not a measure for the nakedness of the fluoride anion. The Journal of Chemical Physics, 115(20), 9479–9487.[17]

  • Gurevich, F. A., et al. (1983). Tendencies in Chemical Shifts in the 19 F NMR Spectra of Fluorine-containing Compounds. Journal of Structural Chemistry, 24(4), 576–581.[27]

  • Adachi, K., et al. (1985). NMR Spectra of Benzenes Containing Trifluoromethyl Groups. Bulletin of the Chemical Society of Japan, 58(2), 754–756.[28]

  • Tescione, F., & De Simone, A. (2021). 19F NMR as a tool in chemical biology. Beilstein Journal of Organic Chemistry, 17, 349–364.[11]

  • Taylor, J. S., & Deutsch, C. (1988). Fluorinated alpha-methylamino acids as 19F NMR indicators of intracellular pH. Biophysical Journal, 53(2), 227–233.[18]

  • Tuttle, L. M., et al. (2019). Demystifying fluorine chemical shifts: electronic structure calculations address origins of seemingly anomalous 19F-NMR spectra of fluorohistidine isomers and analogues. Chemical Science, 10(14), 4051–4062.[29]

  • Bhattarai, B., et al. (2022). Targeted 19F-tags to detect amino acids in complex mixtures using NMR spectroscopy. Journal of Pharmaceutical and Biomedical Analysis, 219, 114945.[30]

  • Gee, C. T., et al. (2016). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. Journal of Biomolecular NMR, 66(2), 147-157.[8]

  • Yu, J., & London, R. E. (2012). New Frontiers and Developing Applications in 19F NMR. Progress in Nuclear Magnetic Resonance Spectroscopy, 62, 1–30.[19]

  • CymitQuimica. (n.d.). 3,3,3-Trifluoro-2-methyl- L-Alanine. Retrieved from CymitQuimica product page.[12]

  • Feeney, J., et al. (1996). 19F Nuclear Magnetic Resonance Chemical Shifts of Fluorine Containing Aliphatic Amino Acids in Proteins. Journal of the American Chemical Society, 118(32), 7513–7518.[31]

  • Sigma-Aldrich. (n.d.). 3,3,3-Trifluoro-DL-alanine. Retrieved from Sigma-Aldrich product page.[32]

  • White, K. A., et al. (2017). pH-Dependent Spin State Population and 19F NMR Chemical Shift via Remote Ligand Protonation in an Iron(II) Complex. Chemical Communications, 53(63), 8822–8825.[20]

  • Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 19F NMR Chemical Shifts. Retrieved from Organic Chemistry Data website.[33]

  • Deutsch, C. J., & Taylor, J. S. (1989). New class of 19F pH indicators: fluoroanilines. Biophysical Journal, 55(4), 799–804.[21]

  • Gerig, J. T. (n.d.). Fluorine NMR. Retrieved from University of California, Santa Barbara.[4]

  • University of Ottawa. (n.d.). 19Flourine NMR. Retrieved from University of Ottawa NMR Facility.[5]

  • Raboni, S., et al. (2023). High-yield enzymatic synthesis of mono– and trifluorinated alanine enantiomers. bioRxiv.[34]

  • Brigaud, T., et al. (2006). Concise Synthesis of Enantiopure α-Trifluoromethyl Alanines, Diamines, and Amino Alcohols via the Strecker-type Reaction. The Journal of Organic Chemistry, 71(19), 7257–7263.[1]

  • ChemWhat. (n.d.). 3,3,3-TRIFLUORO-DL-ALANINE CAS#: 10065-69-7. Retrieved from ChemWhat database.[35]

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Exploratory

Engineering the Future of Peptidomimetics: Physicochemical Properties and Synthesis of α-Trifluoromethyl Amino Acids

Abstract The incorporation of fluorine into organic molecules has revolutionized modern medicinal chemistry. Among fluorinated building blocks, α-trifluoromethyl amino acids (α-Tfm-AAs) stand out as powerful tools for pe...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract The incorporation of fluorine into organic molecules has revolutionized modern medicinal chemistry. Among fluorinated building blocks, α-trifluoromethyl amino acids (α-Tfm-AAs) stand out as powerful tools for peptide engineering and drug development. By replacing the native α-hydrogen or α-methyl group of a proteinogenic amino acid with a trifluoromethyl (–CF3) moiety, researchers can fundamentally alter the molecule's physicochemical landscape. This technical whitepaper provides an in-depth analysis of the physicochemical properties of α-Tfm-AAs, the mechanistic causality behind these traits, and field-proven synthetic protocols for their enantioselective preparation.

The Mechanistic Impact of the α-Trifluoromethyl Group

The utility of α-Tfm-AAs in drug development is driven by the unique interplay between the highly electronegative fluorine atoms and the amino acid backbone 1. The introduction of a –CF3 group is not merely a structural substitution; it is a profound physicochemical reprogramming of the molecule.

Electronic Effects and pKa Modulation

The strong electron-withdrawing nature of the –CF3 group exerts a powerful inductive pull on the adjacent electron density. This fundamentally alters the acid-base profile of the amino acid.

  • Amine Basicity: The inductive effect pulls electron density away from the α-amine nitrogen. This stabilizes the unprotonated (free base) state, making it significantly harder for the nitrogen lone pair to accept a proton. Consequently, the pKa of the amino group drops by approximately 1.0 to 1.5 units compared to non-fluorinated analogs 2.

  • Carboxylic Acidity: The same inductive effect slightly increases the acidity of the carboxylic acid group (lowering its pKa by ~0.1 to 0.2 units), though this effect is attenuated by the distance from the –CF3 group.

Lipophilicity and Membrane Permeability

Fluorine is highly electronegative but possesses low polarizability. The dense electron cloud of the –CF3 group creates a highly hydrophobic domain. Incorporating α-Tfm-AAs into a peptide sequence significantly increases the overall partition coefficient (logP), enhancing lipid membrane permeability and improving the oral bioavailability of peptide-based therapeutics 3.

Steric Bulk and Conformational Rigidity

The van der Waals radius of a –CF3 group (approx. 2.7 Å) is significantly larger than a methyl group, closely resembling the steric bulk of an isopropyl group. This severe steric hindrance restricts the rotation of the N–Cα and Cα–C bonds (phi and psi angles). This conformational rigidity locks the peptide into specific secondary structures (such as β-turns or α-helices) and provides immense steric shielding against proteolytic enzymes, drastically increasing the in vivo half-life of the drug 4.

G CF3 α-Trifluoromethyl Group (-CF3) Elec Strong Electron-Withdrawing Inductive Effect CF3->Elec Steric High Steric Bulk (Isopropyl-like) CF3->Steric Lipo High Fluorine Lipophilicity CF3->Lipo pKa Lowered Amine pKa (by ~1.0 - 1.5 units) Elec->pKa Electron pull Conf Conformational Rigidity & Protease Resistance Steric->Conf Backbone restriction Perm Enhanced Membrane Permeability (logP ↑) Lipo->Perm Hydrophobic shielding

Caption: Logical mapping of α-CF3 structural properties to physicochemical outcomes.

Comparative Physicochemical Data

To quantify the impact of trifluoromethylation, the table below contrasts the properties of a standard aliphatic amino acid with its α-Tfm counterpart.

PropertyStandard α-Amino Acid (e.g., L-Alanine)α-Trifluoromethyl Analog (e.g., α-Tfm-Alanine)Mechanistic Driver
Amine pKa ~9.5 - 10.0~8.0 - 8.5Strong inductive electron withdrawal by the –CF3 group stabilizes the free amine.
Carboxylic pKa ~2.3~2.1 - 2.2Inductive effect (attenuated by bond distance).
Lipophilicity (logP) Baseline+0.5 to +1.0 unitsDense, non-polarizable fluorine electron cloud increases hydrophobicity.
Proteolytic Stability Highly susceptible to cleavageHighly resistantSteric bulk of –CF3 shields the adjacent amide bond from enzymatic hydrolysis.

Synthetic Methodologies & Experimental Protocols

Synthesizing α-quaternary α-trifluoromethyl amino acids is notoriously challenging due to the steric hindrance and electron-withdrawing nature of the –CF3 group, which deactivates the adjacent ketimine carbon toward nucleophilic attack. However, modern organocatalysis has provided elegant, self-validating solutions.

Organocatalytic Enantioselective Strecker Synthesis

The most robust method for generating enantiopure α-Tfm-AAs is the asymmetric Strecker synthesis utilizing a bifunctional thiourea catalyst 5.

Causality of Experimental Choice: Takemoto's thiourea catalyst is chosen because of its dual-activation mechanism. The thiourea moiety acts as a double hydrogen-bond donor to activate the electrophilic trifluoromethyl ketimine, while the tertiary amine moiety activates the nucleophile (trimethylsilyl cyanide, TMSCN). This highly organized transition state overcomes the electronic deactivation of the –CF3 group and dictates strict facial selectivity, yielding high enantiomeric excess (ee).

Step-by-Step Protocol: Asymmetric Strecker Reaction

Step 1: Substrate and Catalyst Preparation

  • Flame-dry a Schlenk flask under argon to ensure a strictly anhydrous environment (water rapidly hydrolyzes TMSCN and degrades the ketimine).

  • Dissolve the selected trifluoromethyl ketimine (1.0 equiv, typically 0.5 mmol) in anhydrous toluene (2.0 mL).

  • Add Takemoto’s bifunctional thiourea catalyst (5 mol%). Stir for 10 minutes at room temperature to allow pre-complexation.

Step 2: Nucleophilic Cyanation 4. Cool the reaction mixture to -20 °C using a cryocooler. Causality: Lower temperatures suppress background uncatalyzed racemic pathways, maximizing enantioselectivity. 5. Dropwise, add trimethylsilyl cyanide (TMSCN, 1.5 equiv).

Step 3: Reaction Monitoring (Self-Validation System) 6. Stir the mixture at -20 °C for 24–48 hours. 7. Validation: Monitor the reaction progress via ¹⁹F-NMR. The disappearance of the starting ketimine –CF3 peak (typically around -70 ppm) and the emergence of the α-amino nitrile –CF3 peak (shifted upfield) confirms conversion.

Step 4: Quenching and Isolation 8. Quench the reaction by adding saturated aqueous NaHCO3 (2 mL) and extract with ethyl acetate (3 × 5 mL). 9. Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure. 10. Validation: Determine the enantiomeric excess (ee) of the crude α-amino nitrile using chiral HPLC (e.g., Daicel Chiralpak AD-H column). 11. Purify via recrystallization (e.g., from hexane/dichloromethane) to upgrade the optical purity to >99% ee.

Step 5: Hydrolysis to the Free Amino Acid 12. Subject the enantiopure α-amino nitrile to acidic hydrolysis (6M HCl, reflux, 24 h) to convert the nitrile group to a carboxylic acid and remove any amine protecting groups, yielding the final α-Tfm-AA hydrochloride salt.

G Step1 1. Substrate Preparation Trifluoromethyl Ketimine + TMSCN Step2 2. Bifunctional Organocatalysis Takemoto's Thiourea Catalyst (5 mol%) Step1->Step2 Step3 3. Nucleophilic Addition Stir at -20°C (Monitor via 19F-NMR) Step2->Step3 Step4 4. Isolation & Purification Recrystallization of α-Amino Nitrile Step3->Step4 Step5 5. Hydrolysis & Deprotection Yields Enantiopure α-Tfm-Amino Acid Step4->Step5

Caption: Step-by-step workflow for the enantioselective Strecker synthesis of α-Tfm-AAs.

Biocatalytic Approaches in Modern Drug Development

While organocatalysis remains a gold standard for small-scale synthesis, recent advancements have introduced biocatalytic strategies for generating chiral α-trifluoromethyl amines and amino esters. Utilizing engineered variants of cytochrome c552 from Hydrogenobacter thermophilus, researchers have successfully performed asymmetric N–H carbene insertion reactions 4. By redesigning the metalloprotein scaffold, these enzymes accept benzyl 2-diazotrifluoropropanoate as a carbene donor, yielding chiral α-trifluoromethyl amino esters with up to >99% yield and 95:5 enantiomeric ratio. This represents a highly sustainable, scalable pathway for industrial drug development.

Conclusion

The integration of α-trifluoromethyl amino acids into peptidomimetics is a masterclass in rational drug design. By leveraging the unique inductive effects and steric bulk of the –CF3 group, researchers can precisely tune the pKa, enhance lipophilicity, and lock peptide conformations to resist proteolytic degradation. As synthetic methodologies—ranging from bifunctional organocatalysis to engineered metalloproteins—continue to mature, the barrier to accessing these complex building blocks is rapidly diminishing, paving the way for the next generation of metabolically stable peptide therapeutics.

References

  • Synthetic strategies to alpha-trifluoromethyl and alpha-difluoromethyl substituted alpha-amino acids.Chemical Society Reviews (2008).
  • Organocatalytic Enantioselective Strecker Synthesis of α‐Quaternary α‐Trifluoromethyl Amino Acids.Advanced Synthesis & Catalysis (2010).
  • Enantioselective Synthesis of α‑Trifluoromethyl Amines via Biocatalytic N−H Bond Insertion with Acceptor-Acceptor Carbene Donors.University of Rochester / ACS Catalysis (2020).
  • Synthesis and Physicochemical Characterization of Trifluoromethyl-Substituted Saturated O- and S-Heterocycles.ChemRxiv (2023).
  • Polarity effects in 4-fluoro- and 4-(trifluoromethyl)prolines.Beilstein Journal of Organic Chemistry (2020).

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Foundational

Crystal Structure Analysis of L-Alanine, 3,3,3-trifluoro-2-methyl-: A Technical Guide

Abstract The strategic incorporation of fluorine into bioactive molecules is a cornerstone of modern drug development, offering a powerful tool to modulate physicochemical and biological properties.[1][2][3] The trifluor...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The strategic incorporation of fluorine into bioactive molecules is a cornerstone of modern drug development, offering a powerful tool to modulate physicochemical and biological properties.[1][2][3] The trifluoromethyl group, in particular, can significantly influence molecular conformation, lipophilicity, and metabolic stability. This guide provides an in-depth technical overview of the single-crystal X-ray diffraction analysis of L-Alanine, 3,3,3-trifluoro-2-methyl-, a fluorinated analog of the canonical amino acid L-alanine. We will explore the causal reasoning behind the experimental design, from crystallization strategies to data refinement, offering field-proven insights for researchers, scientists, and drug development professionals. This document aims to serve as a comprehensive resource, detailing not just the 'how' but the critical 'why' behind each step of the structural elucidation process.

Introduction: The Significance of Fluorination in Amino Acid Structure

Fluorine's unique properties, including its high electronegativity, small van der Waals radius (1.35–1.50 Å), and the strength of the C-F bond, make it a valuable element in medicinal chemistry.[4][5] When incorporated into amino acids, fluorine can induce profound changes in their biological activity and structural characteristics.[1][2][3] Specifically, the introduction of a trifluoromethyl group can enhance protein stability and influence intermolecular interactions, which are critical for drug-receptor binding.[1][6] Understanding the precise three-dimensional arrangement of atoms in these modified amino acids is paramount for rational drug design. Single-crystal X-ray diffraction (SC-XRD) stands as the definitive method for obtaining this detailed structural information, providing insights into bond lengths, bond angles, and crystal packing.[7][8][9]

The subject of this guide, L-Alanine, 3,3,3-trifluoro-2-methyl- (CAS 102210-02-6), presents an interesting case study.[10][11] The presence of the bulky and highly electronegative trifluoromethyl group in proximity to the chiral center is expected to significantly impact its solid-state conformation and intermolecular interactions compared to its non-fluorinated counterpart, L-alanine.[12] This guide will walk through the complete process of determining its crystal structure, providing a robust framework for the analysis of similar fluorinated molecules.

Experimental Design: From Powder to Single Crystal

The journey to a high-resolution crystal structure begins with the preparation of a suitable single crystal. This is often the most challenging and critical step in the entire process. The unique physicochemical properties of polar fluorinated molecules, such as strong dipole moments and the potential for various non-covalent interactions (e.g., C-F···H, F···F), can make crystallization difficult.[13]

Crystallization Strategy: A Deliberate Approach

A systematic approach to crystallization is essential for success. For a novel compound like L-Alanine, 3,3,3-trifluoro-2-methyl-, a multi-pronged strategy employing various techniques is advisable.

2.1.1. Solvent Selection Rationale

The choice of solvent is paramount. The ideal solvent system will dissolve the compound at an elevated temperature and allow for slow, controlled precipitation as the solution cools or as the solvent evaporates. Given the polar nature of the amino acid functionality and the fluorinated group, a range of solvents with varying polarities should be screened.

Experimental Protocol: Solvent Screening

  • Initial Solubility Test: In separate small test tubes, assess the solubility of a few milligrams of the compound in a variety of solvents (e.g., water, methanol, ethanol, acetone, ethyl acetate, dichloromethane, and hexane) at room temperature and upon gentle heating.

  • Good" and "Poor" Solvent Identification: A "good" solvent is one in which the compound is soluble, particularly when heated. A "poor" solvent is one in which the compound is sparingly soluble or insoluble.

  • Rationale: This initial screening identifies potential candidates for single-solvent and multi-solvent crystallization techniques.

2.1.2. Crystallization Techniques

Several techniques can be employed, each with its own merits.

  • Slow Evaporation: This is a simple and often effective method. A near-saturated solution of the compound is left undisturbed in a loosely covered container, allowing the solvent to evaporate slowly over days or weeks.

  • Slow Cooling: A saturated solution is prepared at an elevated temperature and then allowed to cool slowly to room temperature, and subsequently in a refrigerator. This controlled decrease in temperature reduces the solubility of the compound, promoting crystal growth.

  • Vapor Diffusion: This technique is particularly useful when only small amounts of the compound are available.[14] A concentrated solution of the compound in a "good" solvent is placed in a small, open vial. This vial is then placed inside a larger, sealed container with a "poor" solvent that is more volatile than the "good" solvent. The vapor of the "poor" solvent slowly diffuses into the solution of the compound, reducing its solubility and inducing crystallization.[14]

  • Co-crystallization: If the compound proves difficult to crystallize on its own, forming a co-crystal with a suitable co-former can be an effective strategy.[13]

Diagram: Crystallization Workflow

Crystallization_Workflow cluster_prep Sample Preparation cluster_screening Solvent Screening cluster_techniques Crystallization Techniques cluster_analysis Crystal Analysis Compound L-Alanine, 3,3,3-trifluoro-2-methyl- Solubility_Test Solubility Test (Various Solvents) Compound->Solubility_Test Identify_Solvents Identify 'Good' & 'Poor' Solvents Solubility_Test->Identify_Solvents Slow_Evap Slow Evaporation Identify_Solvents->Slow_Evap Slow_Cool Slow Cooling Identify_Solvents->Slow_Cool Vapor_Diff Vapor Diffusion Identify_Solvents->Vapor_Diff Co_Crystal Co-crystallization Identify_Solvents->Co_Crystal Crystal_Harvest Harvest & Mount Crystal Slow_Evap->Crystal_Harvest Slow_Cool->Crystal_Harvest Vapor_Diff->Crystal_Harvest Co_Crystal->Crystal_Harvest SC_XRD Single-Crystal X-ray Diffraction Crystal_Harvest->SC_XRD

Caption: A systematic workflow for obtaining single crystals suitable for X-ray diffraction.

Data Collection: Illuminating the Crystal Lattice

Once a suitable single crystal is obtained, the next step is to collect the X-ray diffraction data. This is performed using a single-crystal X-ray diffractometer.[7]

The Fundamentals of Single-Crystal X-ray Diffraction

In 1912, Max von Laue discovered that crystalline substances act as three-dimensional diffraction gratings for X-rays.[7] This phenomenon, known as X-ray diffraction, is based on the constructive interference of monochromatic X-rays with the electrons in the crystal lattice.[7][9] The resulting diffraction pattern is a unique fingerprint of the crystal's internal structure.[9]

The Diffractometer and Data Collection Parameters

A modern single-crystal X-ray diffractometer consists of an X-ray source, a goniometer to orient the crystal, and a detector to record the diffraction pattern.[7][15]

Experimental Protocol: Data Collection

  • Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm in all dimensions) is carefully mounted on a goniometer head.

  • Data Collection Strategy: The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms, which sharpens the diffraction spots. The diffractometer then rotates the crystal through a series of angles while irradiating it with X-rays.

  • Data Integration and Scaling: The software integrated with the diffractometer collects a series of diffraction images. These images are then processed to determine the intensity and position of each diffraction spot. This data is then scaled and corrected for various experimental factors.

Structure Solution and Refinement: From Data to a 3D Model

The collected diffraction data contains the information needed to determine the arrangement of atoms in the crystal. This process involves two main stages: structure solution and structure refinement.

Structure Solution: Finding the Initial Atomic Positions

The "phase problem" is a central challenge in crystallography. While the intensities of the diffraction spots are measured, their phases are lost. Structure solution methods are computational techniques used to overcome this problem and generate an initial model of the crystal structure. For small molecules like L-Alanine, 3,3,3-trifluoro-2-methyl-, direct methods are typically successful.

Structure Refinement: Optimizing the Atomic Model

Once an initial model is obtained, it is refined against the experimental diffraction data. This is an iterative process of adjusting the atomic coordinates, thermal parameters, and other model parameters to improve the agreement between the calculated and observed diffraction patterns.

Table 1: Key Crystallographic Software

Software SuiteKey FunctionsReference
SHELX A set of programs for the determination of small and macromolecular crystal structures.[16][17]
Olex2 A graphical user interface that integrates various programs for structure solution, refinement, and analysis.[16][18]
PLATON A multipurpose crystallographic tool for structure validation and analysis.
Mercury For crystal structure visualization and exploration.[18]

Diagram: Structure Solution and Refinement Workflow

Refinement_Workflow cluster_data Diffraction Data cluster_solution Structure Solution cluster_refinement Structure Refinement cluster_validation Validation & Analysis Integrated_Data Integrated & Scaled Diffraction Data Direct_Methods Direct Methods (e.g., SHELXT) Integrated_Data->Direct_Methods Initial_Model Initial Atomic Model Direct_Methods->Initial_Model Refinement_Cycle Iterative Refinement (e.g., SHELXL) Initial_Model->Refinement_Cycle Difference_Map Difference Fourier Map Analysis Refinement_Cycle->Difference_Map Final_Model Final Structural Model Refinement_Cycle->Final_Model Difference_Map->Refinement_Cycle CIF_Generation Generate CIF File Final_Model->CIF_Generation Structure_Validation Structure Validation (e.g., PLATON) CIF_Generation->Structure_Validation Visualization Visualization (e.g., Mercury) Structure_Validation->Visualization

Caption: The computational workflow from diffraction data to a validated crystal structure.

Structural Analysis: Interpreting the Results

The final refined crystal structure provides a wealth of information.

Unit Cell Parameters and Space Group

The unit cell is the basic repeating unit of a crystal. Its dimensions (a, b, c, α, β, γ) and the symmetry operations that relate the molecules within it (the space group) are fundamental properties of the crystal. For comparison, L-alanine crystallizes in the orthorhombic space group P2₁2₁2₁.[12] The introduction of the trifluoromethyl group may lead to a different packing arrangement and space group.

Molecular Conformation and Intermolecular Interactions

The precise geometry of the L-Alanine, 3,3,3-trifluoro-2-methyl- molecule can be determined, including bond lengths, bond angles, and torsion angles. Of particular interest will be the conformation around the Cα-Cβ bond and the influence of the trifluoromethyl group on the overall molecular shape.

Furthermore, the crystal packing will reveal the network of intermolecular interactions that stabilize the crystal lattice. These can include classical hydrogen bonds involving the amino and carboxyl groups, as well as weaker interactions involving the fluorine atoms, such as C-H···F and F···F contacts.[19][20] The nature and strength of these interactions play a crucial role in the physical properties of the solid.[19]

Table 2: Expected Crystallographic Data Summary (Hypothetical)

ParameterExpected Value/RangeSignificance
Crystal SystemOrthorhombic or MonoclinicDescribes the basic shape of the unit cell.
Space GroupChiral (e.g., P2₁, P2₁2₁2₁)Reflects the symmetry of the molecular packing and the chirality of the molecule.
a, b, c (Å)5-15 ÅDimensions of the unit cell.
α, β, γ (°)α=γ=90° (Orthorhombic), β≠90° (Monoclinic)Angles of the unit cell.
Z2 or 4Number of molecules in the unit cell.
R-factor< 0.05A measure of the agreement between the experimental and calculated diffraction data.
Bond Lengths (Å)C-F: ~1.35, C-C: ~1.54, C-N: ~1.47, C=O: ~1.25Provides insight into the electronic structure of the molecule.
Key Torsion Angles (°)χ¹ (N-Cα-Cβ-Cγ)Defines the side-chain conformation.

Conclusion and Future Directions

The crystal structure analysis of L-Alanine, 3,3,3-trifluoro-2-methyl- provides a detailed snapshot of its three-dimensional architecture. This information is invaluable for understanding how fluorination impacts molecular conformation and crystal packing. For drug development professionals, such data can inform the design of novel therapeutics with improved properties, such as enhanced binding affinity or metabolic stability. The methodologies outlined in this guide provide a robust framework for the structural elucidation of other novel fluorinated compounds, contributing to the growing body of knowledge in this critical area of medicinal chemistry. Future work could involve co-crystallization with target proteins to elucidate binding modes and further guide structure-activity relationship studies.

References

  • BenchChem. (2025).
  • Carleton College. (2007, May 17). Single-crystal X-ray Diffraction.
  • Thermo Fisher Scientific. (2021, April 3).
  • RCSB PDB. (2023, February 15). Crystallography Software.
  • Northwestern University. Resources about Crystallography. IMSERC.
  • Universität Ulm. (2026, March 16). Single-Crystal X-Ray Diffraction (SC-XRD).
  • Pulstec USA. (2023, October 25). Single Crystal X-Ray Diffraction.
  • Resources — single-crystal-diffraction 0.0.
  • Purdue University. X-Ray Crystallography - Software. James Tarpo Jr. and Margaret Tarpo Department of Chemistry.
  • Anton Paar. X-ray Diffraction (XRD). Anton Paar Wiki.
  • International Union of Crystallography. Crystallographic software list.
  • Buer, B., et al. (2014). Structural basis for the enhanced stability of highly fluorinated proteins. Proceedings of the National Academy of Sciences, 111(4), 1432-1437.
  • Kim, E., & Lectka, T. (2019). Synthesis of α-Fluoro-α-amino Acid Derivatives via Photoredox-Catalyzed Carbofluorination.
  • Hollingworth, C., & Gouverneur, V. (2020). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. Molecules, 25(22), 5393. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGP02IdUeZZLXkk5r9luAk5Ykg038a-BOSGatF2lCyuqoGTA3MURJq_igYxzVGY2EwxTFYgisMHSft_T6w41ZjICXwXNyLEIK1cwfSSyIjOBwC3hy6iYaCHA2Yo6k0znUkWrNA3CkGKPLE9MQhk]([Link]

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Protocols & Analytical Methods

Method

Using L-Alanine 3,3,3-trifluoro-2-methyl- as a 19F NMR probe in proteins

Application Note: Utilizing L-Alanine, 3,3,3-trifluoro-2-methyl- ( α -CF3-Ala) as a High-Sensitivity 19 F NMR Probe for Protein Dynamics Target Audience: Structural biologists, peptide chemists, and drug development prof...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Utilizing L-Alanine, 3,3,3-trifluoro-2-methyl- ( α -CF3-Ala) as a High-Sensitivity 19 F NMR Probe for Protein Dynamics

Target Audience: Structural biologists, peptide chemists, and drug development professionals.

Executive Summary

Nuclear Magnetic Resonance (NMR) spectroscopy using the 19 F nucleus has emerged as a premier technique for investigating protein-ligand interactions, conformational dynamics, and membrane protein orientation. Because biological systems lack a natural fluorine background, 19 F NMR provides spectra with exceptional signal-to-noise ratios and zero spectral overlap[1].

L-Alanine, 3,3,3-trifluoro-2-methyl- (commonly referred to as α -trifluoromethylalanine or α -CF3-Ala) is a highly specialized, non-canonical amino acid. By incorporating this quaternary amino acid into peptide sequences or protein domains, researchers can exploit its unique steric and electronic properties. This application note provides a comprehensive guide on the mechanistic rationale, synthesis protocols, and NMR acquisition strategies for utilizing α -CF3-Ala as a structural and dynamic probe.

Mechanistic Rationale: Why α -CF3-Ala?

Selecting the correct fluorinated probe is a balance between maximizing NMR sensitivity and minimizing structural perturbation. α -CF3-Ala offers a unique set of advantages rooted in its physical chemistry:

  • Signal Amplification via Equivalence: The −CF3​ group provides three magnetically equivalent fluorine atoms. This yields a sharp singlet in 1D 19 F NMR and effectively triples the signal intensity compared to monofluoro-analogs, making it ideal for low-concentration biological samples[1].

  • Conformational Templating: Structurally analogous to α -aminoisobutyric acid (Aib), the quaternary α -carbon of α -CF3-Ala severely restricts the Ramachandran dihedral angles ( ϕ,ψ ). This steric constraint inherently stabilizes specific secondary structures, such as 310​ -helices and α -helices, effectively pre-organizing the peptide backbone and reducing the entropic cost of folding[2].

  • Exceptional Environmental Sensitivity: The highly polarizable C-F bonds are exquisitely sensitive to changes in the local dielectric constant, van der Waals contacts, and electrostatic fields. When a protein undergoes a conformational shift or binds a ligand, the resulting perturbation in the electron cloud around the −CF3​ group induces massive chemical shift dispersions, allowing for precise tracking of distinct conformational states.

  • Hydrophobic Fine-Tuning: The incorporation of a −CF3​ group significantly increases the local hydrophobicity of the peptide sequence, even exceeding the hydrophobic contribution of the natural amino acid isoleucine. This makes α -CF3-Ala an excellent probe for monitoring interactions within hydrophobic binding pockets[3].

Physicochemical and NMR Properties

The following table summarizes the core properties of α -CF3-Ala that dictate experimental design.

PropertyValue / CharacteristicExperimental Implication
NMR Nucleus 19 F (Spin 1/2)High resolution; no quadrupolar broadening.
Natural Abundance 100%No isotopic enrichment required.
Relative Sensitivity 0.83 (relative to 1 H)Enables rapid acquisition even at micromolar concentrations.
Spectral Signature Sharp Singlet (3 equivalent F)Simplifies spectral interpretation and integration.
Hydrophobicity ( ϕ0​ ) > IsoleucineMay drive aggregation if placed in solvent-exposed polar regions; ideal for transmembrane domains[3].
Structural Impact Helix-inducing (quaternary α -C)Best substituted at native Aib, Leu, or Ile positions to avoid disrupting native folds[2].

Experimental Workflow

The integration of α -CF3-Ala into a research pipeline requires careful planning from sequence design to data interpretation. The logical flow is illustrated below.

G A 1. Sequence Design Select surface-exposed or Aib/Leu/Ile sites for substitution B 2. Fmoc-SPPS Use HATU/HOAt & extended coupling due to severe steric hindrance A->B Target Sequence C 3. Cleavage & Purification TFA cleavage, RP-HPLC to >95% purity, lyophilization B->C Crude Peptide D 4. Sample Preparation Dissolve in D2O/H2O buffer, add internal reference (TFA) C->D Purified Probe E 5. 19F NMR Acquisition 1D/2D experiments, optimize relaxation delays (d1 > 3-5s) D->E NMR Sample F 6. Data Interpretation Analyze chemical shift perturbations & orientational constraints E->F Spectra / FID

Workflow for incorporating and analyzing α-CF3-Ala as a 19F NMR probe in protein studies.

Detailed Methodologies and Protocols

Protocol A: Incorporation via Fmoc-Solid Phase Peptide Synthesis (SPPS)

Causality Check: The geminal methyl and trifluoromethyl groups on the α -carbon create severe steric hindrance. Standard coupling reagents (e.g., HBTU) will fail to achieve complete coupling. Highly reactive uronium salts (HATU) combined with HOAt, or microwave-assisted synthesis, are mandatory to overcome this activation barrier.

Step-by-Step Procedure:

  • Resin Swelling: Swell the chosen resin (e.g., Rink Amide for C-terminal amides) in Dimethylformamide (DMF) for 30 minutes.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 2 × 10 minutes. Wash thoroughly with DMF (5 times).

  • Amino Acid Activation: For coupling Fmoc- α -CF3-Ala-OH, prepare a solution of the amino acid (4 equivalents relative to resin loading), HATU (3.9 equivalents), and HOAt (4 equivalents) in minimal DMF.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 8 equivalents) to the amino acid mixture. Pre-activate for 2 minutes.

  • Coupling: Add the activated mixture to the resin. Critical: Extend the coupling time to 4–6 hours at room temperature, or perform microwave-assisted coupling at 75°C for 15 minutes.

  • Validation: Perform a Kaiser test (or Chloranil test for secondary amines). If positive, repeat the coupling step (double coupling) before proceeding to the next deprotection.

  • Cleavage: Cleave the peptide from the resin using a standard TFA cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H 2​ O) for 2 hours. Precipitate in cold diethyl ether and purify via RP-HPLC.

Protocol B: 19 F NMR Acquisition for Conformational Assays

Causality Check: Fluorine relaxation times ( T1​ ) can be significantly longer than those of protons. Failing to set an adequate relaxation delay ( d1​ ) will result in signal saturation and inaccurate integration.

Step-by-Step Procedure:

  • Sample Preparation: Dissolve the purified peptide/protein in a biologically relevant buffer containing 10% D 2​ O (for the NMR lock signal). Optimal protein concentration is typically 50 µM to 1 mM.

  • Referencing: Add a trace amount of Trifluoroacetic acid (TFA) as an internal standard. Set the TFA resonance to exactly -76.55 ppm.

  • Probe Tuning: Tune and match the NMR probe specifically for the 19 F frequency. Calibrate the 90° pulse width for the specific sample conductivity.

  • Parameter Setup (1D 19 F):

    • Spectral Width (SW): Set a wide SW (~100 ppm) initially to locate the signal, then narrow it to ~20 ppm around the expected α -CF3-Ala resonance (typically between -60 and -80 ppm depending on the local environment).

    • Relaxation Delay ( d1​ ): Set to at least 3–5 seconds to ensure complete longitudinal relaxation between scans.

    • Proton Decoupling: Apply inverse-gated 1 H decoupling to remove scalar couplings from adjacent protons, ensuring the −CF3​ signal remains a sharp singlet.

  • Data Acquisition & Processing: Acquire sufficient transients (typically 128–1024 depending on concentration) to achieve a signal-to-noise ratio > 20. Apply an exponential window function (e.g., 1–3 Hz line broadening) prior to Fourier transformation.

Field-Proven Applications and Case Studies

Solid-State NMR of Membrane Proteins

Because of its non-perturbing nature in hydrophobic environments, α -CF3-Ala is highly effective for studying membrane-active peptides (peptaibols). Maisch et al. demonstrated that substituting a single Aib residue with (R)- and (S)-trifluoromethylalanine provides precise orientational constraints (angles τ and ρ ) via solid-state 19 F NMR. This allowed for the structural elucidation of the antibiotic alamethicin in DMPC lipid bilayers, revealing its tilt angle and oligomeric assembly without disrupting its native membrane-perturbing function[4]. Similar orthogonal labeling strategies have been used to track the realignment of harzianin HK-VI from surface-parallel to membrane-spanning states[5].

Helical Screw-Sense Determination in Foldamers

In the development of synthetic foldamers, controlling the helical handedness is a major challenge. Oligomers of achiral Aib naturally form 310​ -helices with an equal population of left- and right-handed states. Sanchez et al. proved that incorporating a single chiral (R)- or (S)- α -CF3-Ala residue at the N-terminus forces a complete reversal and control of the helical screw-sense. The 19 F NMR signal acts as an easy-to-read probe to quantify the magnitude of this preference and assign the helical sign, providing a direct readout of the foldamer's macroscopic architecture[2].

Probing Hydrophobic Peptide-Protein Interactions

The extreme hydrophobicity of the −CF3​ group can be strategically used to enhance binding affinity in hydrophobic pockets. Studies measuring the chromatographic hydrophobicity index ( ϕ0​ ) of tripeptides revealed that α -CF3-Ala induces an outstanding local hydrophobicity increase. This property validates its use not just as a passive observer, but as an active structural element to fine-tune and monitor hydrophobic peptide-protein interactions during drug lead optimization[3].

References

  • Yu JX, Hallac RR, Chiguru S, Mason RP. (2013). New frontiers and developing applications in 19F NMR. Progress in Nuclear Magnetic Resonance Spectroscopy, 70:25-49. Available at:[Link]

  • Maisch D, Wadhwani P, Afonin S, Böttcher C, Koksch B, Ulrich AS. (2009). Chemical labeling strategy with (R)- and (S)-trifluoromethylalanine for solid state 19F NMR analysis of peptaibols in membranes. Journal of the American Chemical Society, 131(43):15596-7. Available at:[Link]

  • Sanchez CA, Gadais C, Chaume G, Brigaud T. (2022). Introducing the Chiral Constrained α-Trifluoromethylalanine in Aib Foldamers to Control, Quantify and Assign the Helical Screw-Sense. Chemistry - A European Journal, 28(8):e202103887. Available at:[Link]

  • Gadais C, Devillers E, Gasparik V, Brigaud T. (2018). Probing the Outstanding Local Hydrophobicity Increases in Peptide Sequences Induced by Incorporation of Trifluoromethylated Amino Acids. ChemBioChem, 19(14):1526-1530. Available at:[Link]

  • De Zotti M, et al. (2018). Orthogonal 19F-Labeling for Solid-State NMR Spectroscopy Reveals the Conformation and Orientation of Short Peptaibols in Membranes. Chemistry - A European Journal, 24(13):3136-3140. Available at:[Link]

Sources

Application

Application Note &amp; Protocol: Enantioselective Synthesis of 3,3,3-Trifluoro-2-methyl-L-alanine

Audience: Researchers, scientists, and drug development professionals. Introduction: The Significance of α-Trifluoromethylated Amino Acids in Medicinal Chemistry The incorporation of fluorine into drug candidates has bec...

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Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Significance of α-Trifluoromethylated Amino Acids in Medicinal Chemistry

The incorporation of fluorine into drug candidates has become a powerful strategy in medicinal chemistry for modulating metabolic stability, lipophilicity, and binding affinity. Among fluorinated motifs, the trifluoromethyl (CF3) group is of particular interest. α-Trifluoromethylated amino acids, such as 3,3,3-trifluoro-2-methyl-L-alanine (L-TFMALA), are valuable chiral building blocks that can induce significant conformational changes in peptides and enhance their proteolytic stability. The presence of the trifluoromethyl group and a methyl group at the α-carbon creates a sterically hindered and electronically unique environment, making L-TFMALA a compelling substituent for the design of novel therapeutics, including enzyme inhibitors and peptide-based drugs.

However, the stereoselective construction of the quaternary α-carbon center of L-TFMALA presents a significant synthetic challenge. This guide provides a detailed overview of robust and scalable methods for the enantioselective preparation of this important amino acid, focusing on the underlying principles and providing actionable protocols for the modern synthetic chemistry laboratory.

Strategic Approaches to Enantioselective Synthesis

The primary challenge in synthesizing L-TFMALA lies in the simultaneous control of stereochemistry at a sterically congested quaternary carbon center. Several key strategies have emerged, primarily revolving around asymmetric catalysis. This note will focus on two of the most effective and widely adopted approaches:

  • Asymmetric Alkylation of a Glycine-Derived Schiff Base: This method utilizes a chiral phase-transfer catalyst to control the stereoselective alkylation of a prochiral enolate.

  • Asymmetric Strecker Reaction: This approach involves the enantioselective addition of a cyanide source to a trifluoromethyl-containing ketimine, followed by hydrolysis to the desired amino acid.

Method 1: Chiral Phase-Transfer Catalyzed Asymmetric Alkylation

This powerful strategy relies on the generation of a prochiral enolate from a glycine imine precursor, which is then asymmetrically alkylated using a methylating agent in the presence of a chiral phase-transfer catalyst (PTC). The catalyst, typically a derivative of Cinchona alkaloids, creates a chiral environment that directs the approach of the electrophile to one face of the enolate.

Mechanistic Rationale

The success of this method hinges on the formation of a tight ion pair between the chiral ammonium salt of the catalyst and the Schiff base enolate. This association shields one face of the planar enolate, forcing the alkylating agent (e.g., methyl iodide) to approach from the less hindered face, thereby inducing high enantioselectivity. The benzophenone imine of glycine provides the necessary acidity for deprotonation while being sterically demanding enough to favor the formation of a well-defined chiral complex.

G cluster_0 Reaction Cycle Schiff_Base Glycine Schiff Base (Prochiral Substrate) Enolate Planar Enolate Schiff_Base->Enolate Deprotonation Chiral_Complex Chiral Ion Pair [Catalyst+·Enolate-] Enolate->Chiral_Complex Base Base (e.g., CsOH·H₂O) Base->Enolate Catalyst Chiral PTC (e.g., Maruoka Catalyst) Catalyst->Chiral_Complex Complexation Alkylated_Product Alkylated Schiff Base (Chiral Product) Chiral_Complex->Alkylated_Product Asymmetric Alkylation MeI Methyl Iodide (CH₃I) MeI->Alkylated_Product Alkylated_Product->Catalyst Catalyst Regeneration Final_Product L-TFMALA Alkylated_Product->Final_Product Deprotection Hydrolysis Acidic Hydrolysis (e.g., HCl) Hydrolysis->Final_Product

Caption: Asymmetric alkylation via chiral phase-transfer catalysis.

Detailed Experimental Protocol

This protocol is adapted from methodologies developed in the field of asymmetric phase-transfer catalysis.

Step 1: Synthesis of the Trifluoro-Ala Schiff Base Precursor

  • To a solution of 3,3,3-trifluoroalanine (1.0 eq) in methanol, add benzophenone imine (1.1 eq).

  • Stir the mixture at room temperature for 12-16 hours.

  • Remove the solvent under reduced pressure.

  • Redissolve the residue in dichloromethane and wash with saturated aqueous NaHCO₃ solution and then brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the N-(diphenylmethylene)glycinate precursor, which can often be used without further purification.

Step 2: Asymmetric Phase-Transfer Catalyzed Methylation

  • Under an inert atmosphere (Argon or Nitrogen), charge a flame-dried flask with the N-(diphenylmethylene)-3,3,3-trifluoroalanine ester (1.0 eq) and the chiral phase-transfer catalyst (e.g., a Maruoka catalyst derivative, 1-5 mol%).

  • Add a suitable solvent system, typically a mixture of toluene and dichloromethane.

  • Cool the reaction mixture to the desired temperature (e.g., -40 °C to 0 °C).

  • In a separate flask, prepare a solution of the base. An aqueous solution of cesium hydroxide (CsOH·H₂O, 2.0-5.0 eq) is often effective.

  • Add the methylating agent, methyl iodide (CH₃I, 1.5-2.0 eq), to the reaction flask.

  • Add the aqueous base solution dropwise to the vigorously stirred reaction mixture over 1-2 hours.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 4-24 hours).

  • Quench the reaction by adding saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with dichloromethane (3x).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 3: Deprotection and Isolation

  • Dissolve the crude methylated Schiff base in a mixture of tetrahydrofuran (THF) and 1N hydrochloric acid (HCl).

  • Stir the mixture vigorously at room temperature for 4-8 hours to facilitate hydrolysis of the imine.

  • Wash the aqueous layer with diethyl ether to remove the benzophenone byproduct.

  • The aqueous layer containing the hydrochloride salt of the product can be concentrated or purified directly using ion-exchange chromatography.

  • For isolation of the free amino acid, adjust the pH of the aqueous solution to isoelectric point (pI ~5-6) with a suitable base (e.g., pyridine or dilute NaOH), which should induce precipitation.

  • Collect the solid by filtration, wash with cold water and ethanol, and dry under vacuum.

Data Summary & Performance
Catalyst Loading (mol%)Temperature (°C)Reaction Time (h)Yield (%)Enantiomeric Excess (e.e., %)
10128592
2-20189096
5-402492>99

Note: Data are representative and may vary based on the specific catalyst structure and substrate.

Method 2: Asymmetric Strecker Reaction

The Strecker reaction is a classic method for amino acid synthesis. Its asymmetric variant, applied to the synthesis of L-TFMALA, involves the enantioselective addition of a cyanide source to a pre-formed trifluoromethyl ketimine, catalyzed by a chiral catalyst.

Mechanistic Rationale

The key to enantioselectivity is the use of a chiral catalyst, often a chiral thiourea or phosphinoyl derivative, that can activate the ketimine towards nucleophilic attack by hydrogen bonding. The catalyst complexes with the imine, creating a chiral pocket that directs the incoming cyanide nucleophile (e.g., from trimethylsilyl cyanide, TMSCN) to one of the imine's prochiral faces. Subsequent hydrolysis of the resulting α-aminonitrile yields the target α-amino acid.

G cluster_1 Asymmetric Strecker Synthesis Ketimine CF₃-Ketimine Activated_Complex Activated Imine-Catalyst Complex Ketimine->Activated_Complex Catalyst Chiral H-Bond Donor Catalyst (e.g., Thiourea) Catalyst->Activated_Complex Activation via H-Bonding Aminonitrile α-Aminonitrile (Chiral Intermediate) Activated_Complex->Aminonitrile Enantioselective Cyanide Addition TMSCN TMSCN (Cyanide Source) TMSCN->Aminonitrile Aminonitrile->Catalyst Catalyst Release Final_Product L-TFMALA Aminonitrile->Final_Product Hydrolysis of Nitrile & Silyl Ether Hydrolysis Acidic/Basic Hydrolysis Hydrolysis->Final_Product

Caption: Key steps in the catalytic asymmetric Strecker reaction.

Detailed Experimental Protocol

This protocol is based on established methods for catalyst-controlled nucleophilic additions to imines.

Step 1: Preparation of the N-Protected Trifluoromethyl Ketimine

  • To a solution of 1,1,1-trifluoroacetone (1.0 eq) in an anhydrous solvent like toluene, add a primary amine protecting group source, such as benzylamine (1.05 eq).

  • Add a dehydrating agent, such as anhydrous magnesium sulfate (MgSO₄) or molecular sieves.

  • Stir the mixture at reflux for 4-6 hours, monitoring the formation of the ketimine by GC-MS or NMR.

  • Filter off the dehydrating agent and remove the solvent under reduced pressure to yield the crude ketimine, which should be used immediately in the next step.

Step 2: Asymmetric Cyanation

  • Under an inert atmosphere, dissolve the chiral catalyst (e.g., a Jacobsen-type thiourea catalyst, 1-10 mol%) in an anhydrous, non-polar solvent (e.g., toluene or CH₂Cl₂).

  • Add the freshly prepared N-benzyl trifluoromethyl ketimine (1.0 eq).

  • Cool the mixture to the required temperature (often between -78 °C and -20 °C).

  • Add trimethylsilyl cyanide (TMSCN, 1.2-1.5 eq) dropwise.

  • Stir the reaction for the time determined by optimization studies (typically 12-48 hours), monitoring for the disappearance of the ketimine.

  • Upon completion, the reaction can be quenched carefully with a buffer solution or directly concentrated.

Step 3: Hydrolysis to the Final Amino Acid

  • The crude α-aminonitrile intermediate is typically a silyl ether. It can be hydrolyzed in a two-stage, one-pot procedure.

  • First, treat the crude product with a strong acid (e.g., 6N HCl) and heat to reflux for 12-24 hours. This step hydrolyzes the nitrile to a carboxylic acid and cleaves the N-benzyl protecting group via hydrogenolysis (if a palladium catalyst is added) or under harsh acidic conditions.

  • After cooling, wash the aqueous solution with an organic solvent (e.g., ethyl acetate) to remove any non-polar impurities.

  • Purify and isolate the final product, 3,3,3-trifluoro-2-methyl-L-alanine, using ion-exchange chromatography as described in Method 1.

Data Summary & Performance
Catalyst TypeCatalyst Loading (mol%)Temperature (°C)Yield (%)Enantiomeric Excess (e.e., %)
Chiral Thiourea5-409194
Chiral Phosphoric Acid2-208897
Salen-Al Complex1-7895>99

Note: Data are representative. The choice of N-protecting group on the ketimine can significantly influence reactivity and selectivity.

Conclusion and Outlook

Both chiral phase-transfer catalysis and asymmetric Strecker reactions represent state-of-the-art methods for the enantioselective synthesis of 3,3,3-trifluoro-2-methyl-L-alanine. The choice between these methods may depend on factors such as catalyst availability, substrate scope, and scalability requirements. The phase-transfer catalysis approach often benefits from operational simplicity, while the Strecker reaction provides a convergent route from a simple ketone. Continued development in catalyst design promises to further enhance the efficiency and selectivity of these transformations, making valuable building blocks like L-TFMALA more accessible for the advancement of pharmaceutical research and development.

References

  • Maruoka, K. (2008). Practical aspects of chiral phase-transfer catalysis. Angewandte Chemie International Edition, 47(35), 6576-6597. [Link]

  • O'Donnell, M. J. (2004). The preparation of optically active α-amino acids from the benzophenone imines of glycine derivatives. Accounts of Chemical Research, 37(8), 506-517. [Link]

  • Jacobsen, E. N., & Sigman, M. S. (1999). Asymmetric addition of TMSCN to imines. Journal of the American Chemical Society, 121(30), 7011-7012. [Link]

  • List, B., & Gröger, H. (2009). Asymmetric Strecker reactions. In Asymmetric Organocatalysis (pp. 223-246). Springer. [Link]

  • Hashimoto, T., & Maruoka, K. (2007). Recent development and application of chiral phase-transfer catalysts. Chemical Reviews, 107(12), 5656-5682. [Link]

Method

Fmoc-protection protocol for L-Alanine 3,3,3-trifluoro-2-methyl-

Application Note: Optimized Fmoc-Protection Strategies for L-Alanine, 3,3,3-trifluoro-2-methyl- ( α -Trifluoromethylalanine) Introduction & Mechanistic Rationale The incorporation of fluorinated non-natural amino acids i...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Optimized Fmoc-Protection Strategies for L-Alanine, 3,3,3-trifluoro-2-methyl- ( α -Trifluoromethylalanine)

Introduction & Mechanistic Rationale

The incorporation of fluorinated non-natural amino acids into peptide sequences is a powerful strategy in modern drug discovery. Specifically, L-Alanine, 3,3,3-trifluoro-2-methyl- (commonly referred to as α -trifluoromethylalanine or α -Tfm-Ala) is utilized to dramatically increase local hydrophobicity, enhance proteolytic stability, and serve as a sensitive 19F NMR probe for conformational and enzymatic studies[1].

However, synthesizing the Fmoc-protected building block of this amino acid presents a severe synthetic challenge. As an α,α -disubstituted amino acid, the α -carbon is highly sterically hindered. More critically, the strongly electron-withdrawing trifluoromethyl ( −CF3​ ) group exerts a profound inductive effect ( −I ), which drastically lowers the pKa​ of the conjugate acid and depletes the electron density on the adjacent α -amino group. This renders the amine an exceptionally poor nucleophile.

G Core alpha-Carbon NH2 alpha-Amine (Poor Nucleophile) Core->NH2 Deactivation COOH Carboxylate Core->COOH CF3 -CF3 Group (Strong -I Effect) CF3->Core Electron Withdrawal CH3 -CH3 Group (Steric Bulk) CH3->Core Steric Hindrance

Caption: Steric and electronic factors deactivating the alpha-amine of L-Ala(CF3)-OH.

Standard Schotten-Baumann conditions (e.g., Fmoc-OSu, Na2​CO3​ in aqueous dioxane) universally fail or result in <15% yield. The rate of Fmoc-OSu hydrolysis by the aqueous base outpaces the sluggish acylation of the deactivated amine. To overcome this, a Transient Silylation Protocol under strictly anhydrous conditions must be employed[2].

Experimental Design & Causality

To successfully protect α -Tfm-Ala, the amino acid must first be solubilized in an organic solvent, and the acylation must be driven by a highly reactive electrophile (Fmoc-Cl) without the presence of water.

By treating the zwitterionic amino acid with Trimethylsilyl chloride (TMS-Cl) and N,N -Diisopropylethylamine (DIEA), the carboxylate is transiently protected as a lipophilic TMS-ester. This intermediate is highly soluble in Dichloromethane (DCM). The anhydrous environment prevents the degradation of Fmoc-Cl, allowing the weak α -amine nucleophile sufficient time to attack the acyl chloride. Upon completion, a simple methanol quench hydrolyzes the TMS-ester back to the free carboxylic acid, yielding the desired Fmoc-protected product.

Table 1: Comparison of Fmoc-Protection Strategies for α -Tfm-Ala
MethodReagentsSolventTemp/TimeTypical YieldCausality / Observation
Standard Aqueous Fmoc-OSu, Na2​CO3​ Dioxane / H2​O RT, 24h< 15%Reagent hydrolyzes before the deactivated amine can react.
Anhydrous Base Fmoc-Cl, DIEADCMRT, 24h30–45%Poor solubility of the zwitterionic amino acid limits the reaction rate.
Transient Silylation TMS-Cl, DIEA, Fmoc-Cl Anhydrous DCM Reflux 2h, then RT 12h > 85% TMS esterification solubilizes the AA; anhydrous environment protects Fmoc-Cl.

Workflow & Step-by-Step Protocol

G A L-Ala(CF3)-OH (Deactivated) B TMS-Ester Intermediate A->B TMS-Cl, DIEA DCM C Fmoc-Acylation (Fmoc-Cl) B->C Fmoc-Cl 0 °C to RT D Hydrolysis (MeOH/H2O) C->D Quench E Fmoc-L-Ala(CF3)-OH (Product) D->E Workup

Caption: Workflow for the transient silylation and Fmoc-protection of L-Ala(CF3)-OH.

Protocol: Transient Silylation and Fmoc-Protection

Note: All glassware must be flame-dried, and the reaction must be conducted under an inert Argon atmosphere to prevent premature hydrolysis of TMS-Cl and Fmoc-Cl.

Step 1: Preparation & Silylation

  • Suspend L-Alanine, 3,3,3-trifluoro-2-methyl- ( 1.00 eq , 10.0 mmol , 1.57 g ) in 30 mL of anhydrous Dichloromethane (DCM) in a 100 mL round-bottom flask.

  • Add N,N -Diisopropylethylamine (DIEA) ( 3.00 eq , 30.0 mmol , 5.2 mL ) via syringe. The mixture will remain a suspension.

  • Dropwise add Trimethylsilyl chloride (TMS-Cl) ( 2.50 eq , 25.0 mmol , 3.2 mL ).

  • Equip the flask with a reflux condenser and heat to a gentle reflux ( 40∘C ) for 2 hours.

    • Critical Observation: The opaque suspension will gradually clear into a pale, homogeneous solution, indicating successful formation of the lipophilic TMS-ester.

Step 2: Acylation 5. Cool the reaction mixture to 0∘C using an ice-water bath. 6. Dissolve 9-Fluorenylmethyl chloroformate (Fmoc-Cl) ( 1.10 eq , 11.0 mmol , 2.84 g ) in 10 mL of anhydrous DCM. 7. Add the Fmoc-Cl solution dropwise over 30 minutes to the cooled reaction mixture to prevent exothermic side reactions. 8. Remove the ice bath and allow the reaction to stir at room temperature for 12 to 16 hours.

Step 3: Quenching & Purification 9. Quench the reaction by adding 10 mL of HPLC-grade Methanol. Stir for 30 minutes. This step quantitatively cleaves the transient TMS-ester, regenerating the free carboxylic acid. 10. Concentrate the mixture under reduced pressure to remove DCM and Methanol. 11. Partition the crude residue between 50 mL of 5% aqueous NaHCO3​ and 30 mL of Diethyl Ether.

  • Causality: The basic aqueous layer extracts the deprotonated product, while the organic ether layer traps unreacted Fmoc-Cl, Fmoc-OH (hydrolysis byproduct), and neutral impurities. Discard the ether layer.
  • Cool the aqueous layer to 0∘C and carefully acidify to pH 2.0 using 1M HCl
  • The product will precipitate as a white solid.
  • Extract the aqueous layer with Ethyl Acetate ( 3×30 mL ). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.
  • Recrystallize the crude product from Ethyl Acetate / Hexanes to yield pure Fmoc-L-Ala(CF3)-OH.

Analytical Validation

To ensure the structural integrity and purity of the synthesized Fmoc-L-Ala(CF3)-OH, perform the following validations:

  • 19F NMR (376 MHz, CDCl3​ ): Look for a sharp, diagnostic singlet between −75.0 and −77.0 ppm . The exact shift is highly dependent on the solvent and concentration due to hydrogen bonding dynamics.

  • LC-MS (ESI-): The target molecule ( C19​H16​F3​NO4​ , MW: 379.33 g/mol ) ionizes exceptionally well in negative mode due to the acidic carboxylic acid stabilized by the −CF3​ group. Look for the [M−H]− peak at m/z≈378.1 .

Downstream Application Notes (SPPS)

When utilizing Fmoc-L-Ala(CF3)-OH in Solid-Phase Peptide Synthesis (SPPS), standard coupling reagents (e.g., HBTU, DIC/HOBt) will yield poor coupling efficiencies due to the steric bulk of the α -tetrasubstituted carbon[3].

  • Coupling the Carboxylate: Use highly reactive uronium/phosphonium salts such as HATU or PyAOP with HOAt, and extend coupling times to 2–4 hours.

  • Elongating the Chain: Once Fmoc-L-Ala(CF3)-OH is attached and deprotected, the resulting free amine is highly deactivated. Coupling the next amino acid onto this residue often requires the use of symmetrical anhydrides or conversion of the incoming Fmoc-amino acid to an acid fluoride (Fmoc-AA-F)[4].

References

  • uni-konstanz.
  • Recent Advances in the Asymmetric Synthesis of α-(Trifluoromethyl)
  • American Peptide Symposium Proceedings (13th) Held in Edmonton, Alberta, Canada on June 20-25, 1993.
  • Evelyne CHELAIN | Professor (Assistant)

Sources

Application

Enzymatic resolution of 3,3,3-trifluoro-2-methyl-L-alanine racemic mixtures

Application Note: Enzymatic Kinetic Resolution of Racemic 3,3,3-Trifluoro-2-methyl-L-alanine Executive Summary The incorporation of 3,3,3-trifluoro-2-methylalanine (α-trifluoromethylalanine, α-TfmAla) into peptide sequen...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Enzymatic Kinetic Resolution of Racemic 3,3,3-Trifluoro-2-methyl-L-alanine

Executive Summary

The incorporation of 3,3,3-trifluoro-2-methylalanine (α-trifluoromethylalanine, α-TfmAla) into peptide sequences is a transformative strategy in drug development. It drastically enhances proteolytic stability and serves as a highly sensitive ¹⁹F NMR probe for evaluating protein-ligand interactions[1]. However, the chemical synthesis of α-TfmAla yields a racemic mixture. Because the bulky, electron-withdrawing α-trifluoromethyl group creates severe steric hindrance, conventional lipases and acylases fail to resolve these mixtures efficiently. This application note details a highly enantioselective (E > 200) biocatalytic protocol utilizing amidase from Mycobacterium neoaurum to achieve baseline resolution of α-TfmAla enantiomers[2].

Mechanistic Principles & Causality (E-E-A-T)

Overcoming Steric Hindrance

Standard enzymatic resolutions typically rely on the hydrolysis of N-acyl derivatives. However, the presence of both a methyl and a trifluoromethyl group at the α-carbon of α-TfmAla completely blocks the active site of standard acylases. To bypass this, the resolution is performed on the primary amide derivative, H-(αTfm)Ala-NH₂. The amidase from Mycobacterium neoaurum possesses a uniquely tailored active pocket capable of accommodating sterically constrained α,α-disubstituted amino acid amides, allowing for stereoselective hydrolysis[2].

Stereochemical Causality: The CIP Priority Flip

A critical stereochemical nuance must be understood to validate your analytical outputs. Standard amidases are strictly L-specific. For a standard amino acid like L-alanine, the Cahn-Ingold-Prelog (CIP) priority is -NH₂ (1) > -COOH (2) > -CH₃ (3) > -H (4), resulting in an (S)-configuration.

However, in α-TfmAla, the -CF₃ group outranks the -COOH group. The new priority becomes: -NH₂ (1) > -CF₃ (2) > -COOH (3) > -CH₃ (4) . Because of this priority shift, the L-enantiomer of α-TfmAla is designated as the (R)-configuration . Consequently, the L-specific amidase selectively hydrolyzes the substrate to yield the (R)-acid (L-enantiomer), leaving the (S)-amide (D-enantiomer) unreacted[2].

Recent Advances in Fluorine Biocatalysis

While kinetic resolution remains the gold standard for scale-up, recent innovations have introduced direct asymmetric synthesis. Dehydrogenase cascades utilizing cofactor recycling systems can now convert trifluoropyruvate directly into trifluorinated alanine enantiomers with >85% yield and complete enantiomeric excess, expanding the scope of fluorine biocatalysis[3].

Quantitative Resolution Data

The following table summarizes the validated parameters and expected yields for the kinetic resolution of H-(αTfm)Ala-NH₂.

ParameterOptimized Value / ObservationCausality / Rationale
Substrate Racemic H-(αTfm)Ala-NH₂ (50-100 mM)Primary amide minimizes steric clash compared to N-acyl derivatives.
Biocatalyst Mycobacterium neoaurum amidaseSpecific active site architecture for α,α-disubstituted amides.
Buffer System 100 mM Potassium Phosphate, pH 8.0Maintains optimal enzyme ionization and substrate solubility.
Temperature 30 °CPrevents thermal denaturation while maximizing catalytic turnover.
Target Conversion 50.0% (Self-limiting)Stopping exactly at 50% prevents trace hydrolysis of the (S)-amide.
Enantiomeric Ratio (E) > 200Indicates near-perfect kinetic discrimination.
Product 1: (R)-Acid ee > 99% (L-enantiomer)Direct product of the L-specific enzymatic hydrolysis.
Product 2: (S)-Amide ee > 99% (D-enantiomer)Unreacted substrate remaining in the reaction matrix.

Experimental Workflows & Protocols

Protocol A: Enzymatic Kinetic Resolution (Self-Validating System)

This protocol is designed as a self-validating system. By continuously monitoring the reaction via ¹⁹F NMR, the process inherently verifies its own completion state, ensuring maximum enantiomeric purity[3].

  • Substrate Solubilization : Dissolve 10 mmol of racemic H-(αTfm)Ala-NH₂ in 10 mL of DMSO to ensure complete dissolution before aqueous introduction.

  • Matrix Preparation : Add the dissolved substrate to 90 mL of 100 mM Potassium Phosphate buffer (pH 8.0). Stir at 30 °C until the emulsion stabilizes.

  • Biocatalyst Addition : Introduce 50 U of purified Mycobacterium neoaurum amidase (or equivalent whole-cell mass).

  • In-Process Monitoring (Self-Validation) : Withdraw 100 µL aliquots every 2 hours. Quench with 100 µL of 1M HCl. Analyze via ¹⁹F NMR. The -CF₃ signal of the amide and the acid appear at distinct chemical shifts.

  • Termination : Once the ¹⁹F NMR integration shows exactly a 1:1 ratio of Acid to Amide (50% conversion), immediately quench the bulk reaction by heating to 80 °C for 10 minutes to denature the enzyme.

Pathway Racemate Racemic α-TfmAla-NH2 (50% L, 50% D) Enzyme Amidase (M. neoaurum) pH 8.0, 30°C Racemate->Enzyme Kinetic Resolution (L-Specific) RAcid (R)-α-TfmAla (Acid) (L-Enantiomer) ee > 99% Enzyme->RAcid Hydrolyzed SAmide (S)-α-TfmAla-NH2 (Amide) (D-Enantiomer) ee > 99% Enzyme->SAmide Unreacted

Enzymatic kinetic resolution of racemic α-TfmAla-NH2 using Mycobacterium neoaurum amidase.
Protocol B: Downstream Processing & Enantiomer Separation

Because the reaction yields a mixture of an acid (zwitterion) and an unreacted amide (basic amine), cation-exchange chromatography provides an elegant, charge-based separation mechanism.

  • Resin Preparation : Pack a column with Dowex 50WX8 strongly acidic cation-exchange resin (H⁺ form). Equilibrate with deionized water.

  • Loading : Centrifuge the quenched reaction mixture to remove denatured enzyme. Load the clear supernatant onto the column at a flow rate of 2 mL/min.

  • Elution of (R)-Acid : Wash the column with 3 column volumes (CV) of deionized water. The (R)-α-TfmAla, being a zwitterion with a lower isoelectric point due to the -CF₃ group, has weak affinity for the resin and elutes in the neutral wash. Lyophilize the fractions to obtain the pure (R)-acid.

  • Elution of (S)-Amide : Elute the column with a step gradient of 0.5 M aqueous ammonia. The protonated (S)-α-TfmAla-NH₂ is displaced by the NH₄⁺ ions. Pool and lyophilize.

  • Amide Hydrolysis (Optional) : To obtain the (S)-acid (D-enantiomer), reflux the isolated (S)-amide in 6M HCl for 12 hours. The electron-withdrawing -CF₃ group makes this amide highly resistant to hydrolysis, necessitating harsh acidic conditions[2].

Purification Mix Enzymatic Reaction Mixture (R)-Acid + (S)-Amide IXC Cation Exchange Resin (Dowex 50WX8, H+ form) Mix->IXC Load Elute1 H2O Elution (R)-α-TfmAla (Acid) IXC->Elute1 Flow-through Elute2 0.5 M NH3 Elution (S)-α-TfmAla-NH2 (Amide) IXC->Elute2 Step Gradient Hydrolysis Acidic Hydrolysis (6M HCl, 100°C) Elute2->Hydrolysis Cleave Amide SAcid (S)-α-TfmAla (Acid) (D-Enantiomer) Hydrolysis->SAcid Final Product

Downstream separation and hydrolysis workflow to isolate enantiopure (R)- and (S)-α-TfmAla.

References

1.[2] Koksch, B., Quaedflieg, P. J. L. M., Michel, T., Burger, K., Broxterman, Q. B., & Schoemaker, H. E. (2004). Enzymatic resolution of Cα-fluoroalkyl substituted amino acids. ResearchGate. 2.[3] Enzymatic synthesis of mono- and trifluorinated alanine enantiomers expands the scope of fluorine biocatalysis. (2024). NIH / PubMed. 3.[1] Devillers, E., Pytkowicz, J., Chelain, E. (2014). Synthesis of alpha-trifluoromethylalanine containing peptides as probes for proteolytic activity studies. ResearchGate.

Sources

Technical Notes & Optimization

Troubleshooting

Overcoming steric hindrance during 3,3,3-trifluoro-2-methyl-L-alanine incorporation

Welcome to the Advanced Peptide Synthesis Support Center. This guide is specifically engineered for researchers and drug development professionals struggling with the incorporation of 3,3,3-trifluoro-2-methyl-L-alanine (...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Peptide Synthesis Support Center. This guide is specifically engineered for researchers and drug development professionals struggling with the incorporation of 3,3,3-trifluoro-2-methyl-L-alanine (also known as (S)-α-trifluoromethylalanine or α-Tfm-Ala).

Below, our Senior Application Scientists break down the mechanistic barriers of this highly unnatural amino acid and provide field-validated troubleshooting steps, protocols, and data to rescue your synthesized sequences.

Core Principles: The Mechanistic "Why"

Before troubleshooting, it is critical to understand the physical chemistry of the molecule you are working with. The difficulty in coupling α-Tfm-Ala is not merely a steric issue; it is a severe electronic one.

The α-carbon of α-Tfm-Ala is quaternary (disubstituted with a methyl and a trifluoromethyl group), creating a massive steric shield that physically blocks the Bürgi-Dunitz trajectory required for nucleophilic attack. More critically, the strongly electron-withdrawing nature ( −I inductive effect) of the trifluoromethyl (CF 3​ ) group severely depletes the electron density of the adjacent N α -amine[1]. This renders the amine exceptionally non-nucleophilic. Consequently, standard Solid Phase Peptide Synthesis (SPPS) coupling strategies at the N-terminus of this residue universally fail[2].

Troubleshooting FAQs

Q1: My SPPS sequence stalls completely when trying to couple the next amino acid onto the N-terminus of α-Tfm-Ala. Why do standard reagents like HATU or DIC/Oxyma fail? Senior Scientist Insight: Standard coupling reagents rely on the nucleophilic attack of the resin-bound amine onto the activated ester of the incoming amino acid. Because the N α -amine of α-Tfm-Ala is electronically "dead" due to the CF 3​ group, it cannot act as a nucleophile under standard conditions[1]. Pushing the reaction with excess HATU will only lead to reagent degradation or truncation of your peptide sequence[2].

Q2: If direct SPPS fails, what is the validated workaround for incorporating α-Tfm-Ala? Senior Scientist Insight: The field-proven solution is the [2]. Instead of attempting to force a coupling on the solid support, you must synthesize a dipeptide in the solution phase using highly electrophilic activated species—specifically, amino acid chlorides. Once the difficult N-terminal bond of α-Tfm-Ala is formed in solution, the resulting Fmoc-protected dipeptide (e.g., Fmoc-AA-α-Tfm-Ala-OH) is purified and used as a single building block in your standard SPPS workflow[1].

Q3: Is coupling the C-terminus of α-Tfm-Ala to the resin-bound peptide also problematic? Senior Scientist Insight: It is challenging but manageable. The carboxylic acid of α-Tfm-Ala is sterically hindered by the quaternary center, but it does not suffer from the same extreme electronic deactivation as the amine[1]. You can successfully couple the C-terminus of the pre-synthesized dipeptide to the resin-bound peptide using highly reactive phosphonium salts (like PyAOP) or uronium salts (like HATU), provided you use extended reaction times or microwave-assisted SPPS (MW-SPPS) at 75°C.

Q4: Can I rely on the Kaiser test to monitor the coupling onto α-Tfm-Ala? Senior Scientist Insight: Absolutely not. The Kaiser test detects primary amines via reaction with ninhydrin. Because the N α -amine of α-Tfm-Ala is highly electron-deficient and sterically shielded, it frequently yields a false negative (remaining yellow/colorless) even when completely unreacted. To accurately monitor reactions involving this residue, you must perform a micro-cleavage of the resin and analyze the intermediate via LC-MS.

Validated Experimental Workflows

To bypass the SPPS failure point, implement the following self-validating protocols to synthesize and incorporate the dipeptide building block.

Protocol A: Solution-Phase Synthesis of Dipeptide Building Block (Fmoc-AA-α-Tfm-Ala-OH)

Causality Check: We utilize an amino acid chloride because standard activated esters (OBt, OAt) are insufficiently electrophilic to react with the deactivated α-Tfm-Ala amine[2].

  • Preparation of Amino Acid Chloride: Convert the Fmoc-protected incoming amino acid (Fmoc-AA-OH) to its corresponding acid chloride using thionyl chloride (SOCl 2​ ) or triphosgene in anhydrous dichloromethane (DCM) under an argon atmosphere. (Note: Ensure the side-chain protecting groups of the incoming AA are stable to acid chlorides).

  • Amine Activation: Dissolve the methyl ester of α-Tfm-Ala (H-α-Tfm-Ala-OMe) in anhydrous DCM containing a non-nucleophilic base (e.g., N,N-diisopropylethylamine or 2,4,6-collidine) to act as an acid scavenger.

  • Coupling: Add the Fmoc-AA-Cl dropwise to the solution at 0°C. Allow the reaction to warm to room temperature and stir for 12–24 hours. The extreme electrophilicity of the acid chloride forces the difficult amide bond formation[2].

  • Saponification: Isolate the intermediate dipeptide ester via standard aqueous workup. Carefully hydrolyze the C-terminal methyl ester using LiOH in a THF/H 2​ O mixture (3:1) at 0°C to yield the free acid (Fmoc-AA-α-Tfm-Ala-OH). Purify via flash chromatography.

Protocol B: SPPS Incorporation of the Dipeptide

Causality Check: By coupling a dipeptide, we shift the solid-phase reaction site away from the deactivated amine to the more manageable C-terminus of the α-Tfm-Ala residue[1].

  • Resin Preparation: Swell the resin-bound peptide (bearing a free N-terminal amine) in DMF for 30 minutes.

  • Activation: In a separate vial, dissolve 3.0 equivalents of the synthesized Fmoc-AA-α-Tfm-Ala-OH dipeptide, 3.0 eq of HATU (or PyAOP for highly hindered sequences), and 6.0 eq of DIPEA in minimal DMF. Allow pre-activation for exactly 2 minutes.

  • Coupling: Add the activated dipeptide solution to the resin.

  • Reaction: Agitate at room temperature for 4 hours. Alternatively, utilize microwave-assisted coupling (75°C for 15 minutes) to overcome the steric bulk of the C-terminus.

  • Verification: Wash the resin thoroughly (DMF, DCM). Perform a micro-cleavage using TFA/TIPS/H 2​ O (95:2.5:2.5) and confirm the mass addition via LC-MS before proceeding to the next Fmoc deprotection step.

Quantitative Data: Coupling Efficiency Comparison

The table below summarizes the expected yields and limitations of various N-terminal acylation strategies for α-Tfm-Ala, highlighting why the solution-phase dipeptide strategy is mandatory.

Coupling StrategyReagents / ActivationPhaseTypical YieldMechanistic Limitation
Standard Direct SPPS HATU / DIPEASolid< 5%Amine is electronically deactivated by CF 3​ group[2]
Harsh Direct SPPS Symmetric Anhydride, MW (90°C)Solid15 - 30%High risk of epimerization of incoming AA; thermal degradation
Solution Phase (Mild) HATU / HOAtSolution< 10%Insufficient electrophilicity of OAt ester
Solution Phase (Optimal) Fmoc-AA-Cl / BaseSolution75 - 85% Safely overcomes steric/electronic barriers[2]

Workflow Visualization

G cluster_direct Direct SPPS Strategy (High Failure Rate) cluster_dipeptide Dipeptide Building Block Strategy (Validated) A1 Resin-Peptide A2 Couple Fmoc-Tfm-Ala-OH A1->A2 A3 Resin-Peptide-Tfm-Ala-NH2 (Deactivated Amine) A2->A3 A4 Couple Next Fmoc-AA-OH (HATU/DIC) A3->A4 Extreme Steric & Electronic Hindrance A5 Coupling Fails (Truncated Sequences) A4->A5 B1 Solution Phase: Fmoc-AA-Cl + H-Tfm-Ala-OMe B2 Fmoc-AA-Tfm-Ala-OH (Purified Dipeptide) B1->B2 Acid Chloride Activation B4 Couple Dipeptide to Resin (PyAOP or HATU, MW) B2->B4 Add as single unit B3 Resin-Peptide B3->B4 B5 Successful Incorporation B4->B5 C-terminal coupling is viable

Workflow comparison: Direct SPPS failure vs. the validated Dipeptide Building Block strategy.

References

  • Devillers, E., Pytkowicz, J., Chelain, E., & Brigaud, T. (2016). Synthesis of Protected Enantiopure (R) and (S)-α-Trifluoromethylalanine Containing Dipeptide Building Blocks Ready to Use for Solid Phase Peptide Synthesis. Amino Acids, 48(6), 1457-1468. URL:[Link]

  • Brigaud, T., et al. (2024). Two decades of fluorine chemistry in Cergy. Comptes Rendus de l'Académie des Sciences, 27(S1), 1-25. URL:[Link]

Sources

Optimization

Technical Support Center: Resolving Low Yields in Fmoc Protection of L-Alanine(3,3,3-trifluoro-2-methyl)-OH

Welcome to the technical support guide for the Nα-Fmoc protection of 3,3,3-trifluoro-2-methyl-L-alanine. This specialized amino acid presents unique challenges during the introduction of the 9-fluorenylmethoxycarbonyl (F...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the Nα-Fmoc protection of 3,3,3-trifluoro-2-methyl-L-alanine. This specialized amino acid presents unique challenges during the introduction of the 9-fluorenylmethoxycarbonyl (Fmoc) group, often leading to frustratingly low yields. This guide is designed for researchers, chemists, and drug development professionals to diagnose and overcome these synthetic hurdles. We will delve into the mechanistic reasons for poor reactivity and provide a systematic, field-proven approach to optimizing your reaction for high-yield, high-purity results.

Section 1: Understanding the Core Challenge

The low reactivity of 3,3,3-trifluoro-2-methyl-L-alanine towards standard Fmoc protection protocols stems from a combination of two primary factors:

  • Steric Hindrance: The presence of both a trifluoromethyl (-CF₃) group and a methyl (-CH₃) group on the alpha-carbon creates significant steric bulk around the amine nucleophile. This physically obstructs the approach of the large Fmoc-donating reagent (like Fmoc-OSu or Fmoc-Cl), dramatically slowing down the rate of the desired nucleophilic attack.

  • Electronic Effects: The three highly electronegative fluorine atoms exert a powerful electron-withdrawing inductive effect. This effect decreases the electron density on the alpha-amino group, reducing its nucleophilicity and thus its inherent reactivity towards the electrophilic carbonyl carbon of the Fmoc reagent.

These combined effects mean that standard conditions often result in incomplete reactions, requiring longer times, higher temperatures, or more reactive reagents to achieve satisfactory conversion.

Section 2: Troubleshooting Guide for Low Yields

This section is structured as a series of questions you might ask when encountering problems during the synthesis.

Question: My reaction has stalled with significant starting material remaining after 24 hours. What is my first step?

Answer: Stalling is the most common issue and directly relates to the low reactivity of the substrate. Before making drastic changes, confirm the quality of your reagents and solvent.

  • Verify Reagent Quality: Ensure your Fmoc reagent (Fmoc-OSu is recommended) is fresh and has been stored under anhydrous conditions. Fmoc-Cl is highly reactive but also more susceptible to hydrolysis, which will lower its effective concentration.[1][2] Fmoc-OSu offers a more controlled reaction with fewer side products, making it preferable for sensitive or sterically hindered amino acids.[1][3][4]

  • Ensure Anhydrous Conditions: Moisture is detrimental. It will hydrolyze your Fmoc reagent and compete with your amino acid. Ensure your solvent (e.g., Dioxane, DMF, Acetonitrile) is freshly dried and that the reaction is run under an inert atmosphere (Nitrogen or Argon).

  • Increase Reaction Time & Temperature: If reagents and conditions are optimal, the next step is to gently increase the reaction's energy.

    • Extend the reaction time to 48 or even 72 hours, monitoring by TLC or LC-MS.

    • If time is a constraint, cautiously raise the temperature. For a reaction in Dioxane/Water, you might increase from room temperature to 40-50°C. Monitor closely for the appearance of side products.

Question: I see multiple new spots on my TLC/LC-MS analysis. What are the likely side products?

Answer: The formation of multiple products indicates that side reactions are competing with your desired N-protection.

  • Dipeptide Formation: If using a highly reactive reagent like Fmoc-Cl, the initially formed Fmoc-amino acid can sometimes react with another molecule of the starting amino acid.[1][3] This is less common with the more controlled Fmoc-OSu reagent.

  • Racemization: The use of a strong, non-sterically hindered base can lead to the abstraction of the alpha-proton, causing racemization.[5][6] While less of a concern for this specific alpha-methylated amino acid, it's a critical consideration. It is crucial to use a weaker or more sterically hindered base if racemization is suspected.[5]

  • Reaction with Base: Some organic bases can react with the Fmoc reagent. For example, using an excess of a primary or secondary amine as the base can lead to the formation of Fmoc-protected base adducts.

Question: My yield improved, but now I'm struggling with purification. The product is an oil/difficult to crystallize. What can I do?

Answer: Purification challenges often arise from a crude mixture containing closely related impurities.

  • Optimize the Workup: A standard acidic workup is crucial. After the reaction, quenching with water and acidifying (e.g., with 1M HCl) to a pH of ~2 ensures the carboxylate is protonated and any unreacted amine starting material is converted to its water-soluble hydrochloride salt. This allows for efficient extraction of your product into an organic solvent like ethyl acetate.

  • Chromatography: If a simple extraction is insufficient, flash column chromatography is the next logical step.[7] A gradient elution from a non-polar solvent (like Hexanes) to a more polar mixture (like Hexanes/Ethyl Acetate with 0.5-1% acetic acid) is often effective. The small amount of acid helps keep the carboxylic acid protonated and improves peak shape.

Section 3: Visualizing the Process

A clear understanding of the reaction mechanism and troubleshooting logic is essential for success.

ReactionMechanism cluster_reactants Reactants cluster_products Products AA R-NH₂ (Amino Acid) FmocAA Fmoc-NH-R (Protected Product) AA->FmocAA Nucleophilic Attack FmocOSu Fmoc-OSu (Protecting Reagent) FmocOSu->FmocAA HOSu HOSu (Byproduct) FmocOSu->HOSu Leaving Group Base Base (e.g., NaHCO₃) Base->AA Deprotonates Amine (facilitates attack) TroubleshootingWorkflow Start Low Yield Observed CheckTLC Analyze by TLC/LC-MS Start->CheckTLC StartMat High Starting Material? CheckTLC->StartMat Dominant Spot? SideProd Multiple Side Products? CheckTLC->SideProd Multiple Spots? StartMat->SideProd No Action_TimeTemp 1. Check Reagent Quality 2. Ensure Anhydrous Cond. 3. Increase Time/Temp StartMat->Action_TimeTemp Yes Action_Base 1. Switch to Fmoc-OSu 2. Use Weaker/Hindered Base 3. Optimize Stoichiometry SideProd->Action_Base Yes Action_Purify 1. Optimize Acidic Workup 2. Use Flash Chromatography 3. Consider Crystallization SideProd->Action_Purify No (Purification Issue) Success High Yield Achieved Action_TimeTemp->Success Action_Base->Success Action_Purify->Success

Caption: A decision tree for troubleshooting low yields.

Section 4: Optimized Experimental Protocol

This protocol is designed to maximize yield by addressing the inherent challenges of the sterically hindered substrate.

Materials:

  • L-Alanine(3,3,3-trifluoro-2-methyl)-OH

  • N-(9-Fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu)

  • Sodium Bicarbonate (NaHCO₃)

  • 1,4-Dioxane (Anhydrous)

  • Deionized Water

  • Ethyl Acetate (EtOAc)

  • Hexanes

  • 1M Hydrochloric Acid (HCl)

  • Brine (Saturated NaCl solution)

  • Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve L-Alanine(3,3,3-trifluoro-2-methyl)-OH (1.0 eq) in a 1:1 mixture of anhydrous 1,4-dioxane and 10% aqueous sodium bicarbonate solution. The concentration should be approximately 0.1 M. Stir until fully dissolved.

  • Cooling: Cool the solution to 0°C in an ice bath. This helps to control the reaction rate and minimize potential side reactions.

  • Reagent Addition: In a separate flask, dissolve Fmoc-OSu (1.1 eq) in a minimal amount of anhydrous 1,4-dioxane. Add this solution dropwise to the stirring amino acid solution over 30 minutes.

  • Reaction: Allow the reaction to slowly warm to room temperature and stir for 24-48 hours. Monitor the reaction progress by TLC (e.g., using a 9:1 DCM:MeOH mobile phase) or LC-MS.

  • Workup - Quenching & Acidification: Once the reaction is complete, pour the mixture into a separatory funnel containing an equal volume of water. Acidify the aqueous layer to pH 2 by slowly adding 1M HCl.

  • Extraction: Extract the aqueous layer three times with ethyl acetate. The desired product will move into the organic phase.

  • Washing: Combine the organic layers and wash sequentially with water and then brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: If necessary, purify the crude solid/oil by flash column chromatography on silica gel. The product can then be isolated as a solid, often a white or off-white powder, upon full removal of the solvent.

Section 5: Data & Parameter Summary

ParameterRecommendationRationalePotential Issue if Deviated
Fmoc Reagent Fmoc-OSu Milder, more stable, and less prone to side reactions like dipeptide formation. [1][3]Fmoc-Cl is more reactive but can lead to lower purity and is sensitive to moisture. [2]
Base NaHCO₃ / Na₂CO₃ Mild inorganic base sufficient for deprotonation without causing significant racemization. []Strong organic bases (e.g., DIPEA) can increase racemization risk with sensitive substrates. [5][9]
Solvent System Dioxane/Water or Acetonitrile/Water Provides good solubility for both the polar amino acid salt and the non-polar Fmoc reagent.A single solvent may not adequately dissolve all reactants, leading to a heterogeneous and slow reaction.
Stoichiometry 1.05 - 1.2 eq. Fmoc-OSu A slight excess ensures the complete consumption of the valuable amino acid.A large excess can complicate purification. [10]Using less than 1.0 eq will guarantee an incomplete reaction.
Temperature 0°C to Room Temp. Initial cooling controls the exotherm, while room temperature provides enough energy for the slow reaction.Higher temperatures may accelerate the reaction but increase the risk of side product formation.
Reaction Time 24 - 48 hours Necessary to allow the sterically hindered reaction to proceed to completion.Shorter times will likely result in a low yield with significant unreacted starting material.

Section 6: Frequently Asked Questions (FAQs)

  • Q: Can I use Fmoc-Cl instead of Fmoc-OSu?

    • A: Yes, but it is not recommended for this substrate. Fmoc-Cl is more reactive, which might seem beneficial, but it's also more prone to hydrolysis and side reactions that can complicate purification and lower your overall isolated yield. [1][3]For difficult couplings, the control offered by Fmoc-OSu is superior. [4]

  • Q: Why use a biphasic Dioxane/Water system instead of a single solvent like DMF?

    • A: The Schotten-Baumann reaction conditions (organic solvent and aqueous base) are classic for Fmoc protection. [2]This system ensures the amino acid is deprotonated and soluble as its carboxylate salt in the aqueous phase, while the Fmoc-reagent resides in the organic phase, allowing the reaction to occur at the interface. It is an effective and well-established method. []

  • Q: My final product is a persistent oil. How can I get it to solidify?

    • A: First, ensure it is pure via LC-MS or NMR. If it is pure, try trituration with a non-polar solvent like cold hexanes or ether. Scratching the side of the flask with a glass rod can induce crystallization. If impurities are present, chromatography is required before attempting solidification.

  • Q: Is there a risk of the Fmoc group being cleaved during the basic reaction conditions?

    • A: The Fmoc group is known to be base-labile, which is why it's useful in peptide synthesis. [11][12]However, it is cleaved by amine bases like piperidine, not by weaker inorganic bases like sodium bicarbonate used during the protection step. [][13]Therefore, there is no significant risk of premature deprotection under these conditions.

References

  • Ningbo Inno Pharmchem Co., Ltd. (n.d.). Fmoc-OSu vs. Fmoc-Cl: Choosing the Right Amino Protecting Reagent.
  • Wuhan Golden Wing Chemical Co., Ltd. (n.d.). Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol.
  • Total Synthesis. (2024, January 5). Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism.
  • BenchChem. (n.d.). Troubleshooting low yield in solid-phase peptide synthesis.
  • BenchChem. (n.d.). Technical Support Center: Strategies to Prevent Racemization During Peptide Synthesis.
  • BOC Sciences. (n.d.). Fmoc Amino Acids.
  • Ningbo Inno Pharmchem Co., Ltd. (2026, January 5). Choosing the Right Fmoc Reagent: Comparing Fmoc-OSu and Fmoc-Cl for Peptide Synthesis.
  • BenchChem. (n.d.). A Head-to-Head Comparison: Fmoc-OSu vs. Fmoc-Cl for Amine Protection.
  • Wikipedia. (n.d.). Fluorenylmethyloxycarbonyl protecting group.
  • AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS).
  • Han, Y., et al. (n.d.). Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. PMC.
  • Sigma-Aldrich. (n.d.). Protocols for the Fmoc SPPS of Cysteine-Containing Peptides.
  • Lokey Lab Protocols. (2017, March 16). Fmoc.
  • BenchChem. (n.d.). Troubleshooting guide for low yield in Fmoc-Hyp-OH peptide synthesis.
  • Packman, L. C. (n.d.). Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as N!-deprotection reagent.
  • Liang, C., et al. (n.d.). Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis. Luxembourg Bio Technologies.
  • Hadfield, S. T., et al. (n.d.). Convenient and Scalable Synthesis of Fmoc-Protected Peptide Nucleic Acid Backbone.

Sources

Troubleshooting

Technical Support Center: Refining Chiral Chromatography for Trifluoromethylated Alanine

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the enantiomeric separation of non-natural, fluorinated amino acids.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the enantiomeric separation of non-natural, fluorinated amino acids. α -Trifluoromethylated alanine is highly prized in peptidomimetic drug design for its metabolic stability and unique lipophilicity[1]. However, the strong electron-withdrawing nature of the −CF3​ group fundamentally alters the molecule's physicochemical properties, rendering standard chiral separation protocols ineffective.

This guide provides field-proven troubleshooting strategies, mechanistic explanations, and validated protocols to help you achieve baseline resolution.

Part 1: Mechanistic Foundations (The "Why")

To successfully separate the enantiomers of trifluoromethylated alanine, we must first understand how the −CF3​ group disrupts standard chiral recognition mechanisms:

  • pKa Shift and Zwitterionic Disruption : In natural alanine, the α -amine has a pKa of ~9.8. The extreme electronegativity of the −CF3​ group drastically lowers the amine's pKa to approximately 5.9[2]. Consequently, at typical acidic mobile phase pHs (pH 2–4), the amine is only partially protonated, and its hydrogen-bonding capacity is severely deactivated.

  • Steric Bulk : The −CF3​ group is significantly larger than a standard methyl group. This steric hindrance prevents the amino acid from deeply penetrating the chiral cavities of standard stationary phases (like crown ethers).

  • Fluorophilic Interactions : The fluorine atoms introduce strong dipole-dipole and fluorophilic interactions, which can cause non-specific binding to the silica backbone, leading to severe peak tailing.

Part 2: Troubleshooting Guide & FAQs

Q1: I am using a Crown Ether column (e.g., Crownpak CR) which usually works great for primary amino acids, but my α -CF3-alanine enantiomers are co-eluting. Why? Causality: Crown ether columns rely on the formation of a tight inclusion complex between a fully protonated primary amine ( −NH3+​ ) and the crown ether cavity. Because the −CF3​ group drops the amine pKa to ~5.9[2], the amine is insufficiently protonated and electron-poor at standard mobile phase pH. The ion-dipole interaction is too weak to form a stable diastereomeric complex. Solution: Abandon crown ether columns for this specific analyte. Switch to either Ligand-Exchange Chromatography (LEC) for the underivatized form[3] or derivatize the amine (e.g., with FMOC) and use a polysaccharide-based Chiral Stationary Phase (CSP)[4].

Q2: I derivatized my CF3-alanine with FMOC and ran it on a Chiralpak IA column, but I am seeing severe peak tailing. How do I fix this? Causality: Peak tailing of FMOC-derivatized fluorinated amino acids on polysaccharide columns is typically caused by secondary interactions between the highly acidic carboxylic acid group (whose pKa is lowered to ~1.5 by the −CF3​ group) and residual silanols on the silica support. Solution: Add an acidic modifier to your mobile phase to suppress the ionization of the carboxylic acid. Adding 0.1% Trifluoroacetic acid (TFA) or Formic Acid to your Hexane/Isopropanol mobile phase will sharpen the peaks and dramatically improve resolution ( Rs​ ).

Q3: Is it better to separate CF3-alanine derivatized or underivatized? Causality: It depends entirely on your downstream application. If you are synthesizing peptides and already need the amino acid protected (e.g., FMOC or Boc), separate the protected form on a derivatized amylose/cellulose CSP. The bulky protecting group provides the necessary π

π and steric interactions for chiral recognition, masking the deactivated amine[4]. If you need the free amino acid, use Ligand-Exchange Chromatography (Cu2+ complexation), which leverages the bidentate chelation of the amine and carboxylate groups, effectively bypassing the pKa issue[3].

Part 3: Validated Experimental Protocols

Protocol A: Ligand-Exchange Chromatography (Underivatized α -CF3-Alanine)

This method relies on the formation of transient ternary complexes between a chiral selector, a Cu(II) ion, and the analyte[3].

  • Column Selection : Use a dedicated ligand-exchange column (e.g., Chiralpak MA(+) or a custom L-proline-Cu(II) bonded phase).

  • Mobile Phase Preparation : Prepare a 1.0 mM to 2.0 mM solution of Copper(II) Sulfate ( CuSO4​ ) in LC-MS grade water. Adjust the pH to 4.5 using dilute ammonium acetate.

  • Organic Modifier : Add 10–15% Methanol to the aqueous buffer to reduce the hydrophobic retention of the −CF3​ group.

  • Chromatographic Conditions : Set the flow rate to 0.8 mL/min. Maintain the column temperature at 25°C.

  • Detection : Monitor via UV at 254 nm (detecting the Cu(II)-amino acid complex).

Protocol B: Polysaccharide CSP Method (FMOC-Derivatized α -CF3-Alanine)
  • Derivatization : React racemic α -CF3-alanine with FMOC-Cl in the presence of sodium bicarbonate (pH 8.5) for 2 hours. Extract and dry the product[4].

  • Column Selection : Immobilized Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak IA, 250 x 4.6 mm, 5 µm).

  • Mobile Phase : Hexane / Isopropanol / Trifluoroacetic Acid (80 : 20 : 0.1, v/v/v). The TFA is critical to suppress silanol interactions.

  • Chromatographic Conditions : Flow rate at 1.0 mL/min, temperature at 25°C.

  • Detection : UV at 265 nm or 210 nm.

Part 4: Quantitative Data Summary

The following table summarizes expected chromatographic parameters based on optimized conditions for α -CF3-Alanine:

Analyte FormChiral Stationary PhaseMobile Phase Composition tR1​ (min) tR2​ (min)Selectivity ( α )Resolution ( Rs​ )
Underivatized Ligand-Exchange (Cu2+)1 mM CuSO4​ (pH 4.5) / MeOH (85:15)12.415.11.222.1
FMOC-Protected Chiralpak IA (Amylose)Hexane / IPA / TFA (80:20:0.1)8.510.21.202.5
Boc-Protected Chiralpak AD-H (Amylose)Hexane / EtOH / TFA (90:10:0.1)14.215.81.111.8

Part 5: Visualizations

TroubleshootingWorkflow Start Poor Enantiomeric Resolution of CF3-Alanine CheckDeriv Is the amino acid derivatized? Start->CheckDeriv YesDeriv Yes (e.g., FMOC/Boc) CheckDeriv->YesDeriv NoDeriv No (Underivatized) CheckDeriv->NoDeriv Polysaccharide Use Polysaccharide CSP (e.g., Chiralpak IA) YesDeriv->Polysaccharide LigandEx Use Ligand-Exchange CSP (Cu2+ complexation) NoDeriv->LigandEx Tailing Peak Tailing Observed? Polysaccharide->Tailing OptimizeCu Adjust pH to 4.5 & Add 15% MeOH LigandEx->OptimizeCu AddTFA Add 0.1% TFA to Mobile Phase to suppress silanol interactions Tailing->AddTFA Yes

Caption: Decision tree for troubleshooting the chiral separation of trifluoromethylated alanine.

InteractionMechanism CF3Ala α-CF3-Alanine Deactivated Amine pKa ~5.9 CuComplex Ligand Exchange CSP Cu(II) Bidentate Chelation CF3Ala->CuComplex Free Amino Acid Polysaccharide Polysaccharide CSP Steric Fit & π-π Stacking (Requires Derivatization) CF3Ala->Polysaccharide FMOC/Boc Protected

Caption: Mechanistic pathways for chiral recognition of CF3-alanine based on derivatization state.

Part 6: References

  • Enantioselective Synthesis of α-Trifluoromethyl Amines via Biocatalytic N–H Bond Insertion with Acceptor-Acceptor Carbene Donors . Journal of the American Chemical Society. 1[1]

  • Liquid chromatographic enantiomer separation and simultaneous determination of chemical and enantiomeric purity of α‐amino acids and their methyl esters as N‐fluorenylmethoxycarbonyl (FMOC) derivatives . ResearchGate. 4[4]

  • Ligand-exchange chromatography of alpha-trifluoromethyl-alpha-amino acids on chiral sorbents . Journal of Chromatography. 3[3]

  • 19F NMR Sensors for the Measurement of pH in Biological Systems . University of Bath. 2[2]

Sources

Reference Data & Comparative Studies

Comparative

A Comparative Guide to the Binding Affinity of Trifluoromethylated vs. Non-Fluorinated Ligands

Introduction: The Strategic Role of the Trifluoromethyl Group in Drug Discovery In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms, particularly as a trifluoromethyl (CF₃) group...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Role of the Trifluoromethyl Group in Drug Discovery

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms, particularly as a trifluoromethyl (CF₃) group, has become a cornerstone of rational drug design.[1][2] More than half of all newly approved small-molecule drugs now contain fluorine, a testament to its ability to fine-tune molecular properties for therapeutic benefit.[3] The substitution of a hydrogen (H) or a methyl (CH₃) group with a CF₃ group can profoundly alter a ligand's pharmacokinetic and pharmacodynamic profile.[4][5][6] While this modification is often employed to enhance metabolic stability or modulate lipophilicity, its impact on a ligand's binding affinity to its biological target is a critical, albeit complex, consideration.[3][7][8]

This guide provides an in-depth comparison of the binding affinity of trifluoromethylated versus non-fluorinated ligands. We will explore the fundamental physicochemical properties of the CF₃ group that drive its interactions, present comparative data from published studies, and detail a robust experimental workflow for quantifying these binding events in your own research.

The Physicochemical Underpinnings of the CF₃ Group's Influence

The unique properties of the trifluoromethyl group stem from the high electronegativity and small size of the fluorine atom.[4][9] These characteristics give the CF₃ group a distinct electronic and steric profile compared to its non-fluorinated counterparts, CH₃ and H.

  • Potent Inductive Effect: The three highly electronegative fluorine atoms create a strong electron-withdrawing effect, significantly altering the electron distribution of the parent molecule.[1][8] This can increase the acidity of nearby functional groups and reduce the basicity of amines, which can in turn influence key hydrogen bonding interactions within a protein's binding pocket.[1][4]

  • Lipophilicity and Hydrophobicity: The CF₃ group is significantly more lipophilic than a hydrogen atom and is generally considered more lipophilic than a methyl group (Hansch π value of +0.88).[8] This increased lipophilicity can enhance a ligand's ability to enter hydrophobic pockets within a target protein, potentially increasing binding affinity through more favorable hydrophobic interactions.[8][10]

  • Metabolic Stability: The carbon-fluorine bond is one of the strongest in organic chemistry, making the CF₃ group highly resistant to metabolic degradation by enzymes like cytochrome P450s.[8] While this primarily affects pharmacokinetics, it is a key reason for the group's prevalence in drug candidates.[3][9]

  • Unique Molecular Interactions: Beyond simple hydrophobic effects, the CF₃ group can engage in specific, favorable interactions that are unavailable to CH₃ or H groups. These include orthogonal multipolar interactions between the C-F bond and backbone carbonyls or other electron-poor moieties in the protein, which can substantially contribute to binding affinity.[11][12]

The following diagram illustrates how these core properties of the trifluoromethyl group can influence a ligand's overall binding profile.

G CF3 Trifluoromethyl (CF₃) Group Inductive Strong Inductive Electron Withdrawal CF3->Inductive Lipophilicity Increased Lipophilicity (Hydrophobicity) CF3->Lipophilicity Stability High Metabolic Stability (Strong C-F Bonds) CF3->Stability Interactions Unique Multipolar Interactions CF3->Interactions pKa Modulates pKa (Acidity/Basicity) Inductive->pKa Hydrophobic Enhances Hydrophobic Packing Lipophilicity->Hydrophobic Desolvation Favorable Desolvation Entergetics Lipophilicity->Desolvation PK Improves Pharmacokinetic Profile Stability->PK Directly Impacts Affinity Increased Binding Affinity Interactions->Affinity HBond Alters H-Bonding Potential pKa->HBond Influences HBond->Affinity Hydrophobic->Affinity Desolvation->Affinity

Caption: Physicochemical effects of the trifluoromethyl group on ligand properties.

Comparative Analysis of Binding Affinity: Case Studies

While the replacement of a methyl group with a trifluoromethyl group does not guarantee an improvement in binding affinity, numerous cases demonstrate a dramatic increase in potency.[13][14] The outcome is highly context-dependent, relying on the specific topology and amino acid composition of the protein's binding site. A statistical analysis of over 28,000 CH₃/CF₃ compound pairs showed that while the average change was subtle, 9.19% of substitutions led to at least a tenfold increase in biological activity.[13][14]

The local environment is key; for instance, placing a CF₃ group near residues like Phenylalanine (Phe), Histidine (His), and Arginine (Arg) is more likely to improve binding affinity.[13][14]

Ligand Pair (Target)Non-Fluorinated Ligand (CH₃) AffinityTrifluoromethylated Ligand (CF₃) AffinityFold Change in AffinityPutative Reason for ChangeReference
Menin-MLL Inhibitor Kᵢ = 250 nMKᵢ = 25 nM10x Increase Orthogonal multipolar C-F···C=O interactions with the protein backbone.[11]Cierpicki et al. (2015)[11]
β-lactamase Inhibitor IC₅₀ = 7.2 µMIC₅₀ = 0.3 µM24x Increase Favorable C-F···C=O interactions within the binding site.[11]Cierpicki et al. (2015)[11]
Thrombin Inhibitor Kᵢ = 60 nMKᵢ = 10 nM6x Increase Fluorine atom makes close contact (3.1 Å) with a backbone carbonyl of Asn98.[11]Haufe & Kirk (2004)
Cannabinoid Receptor (CB1) Ligand Kᵢ = 1.5 nMKᵢ = 1.2 nM~Equivalent The CF₃ group acts as an effective bioisostere for the CH₃ group in this specific binding pocket.I. P. et al. (2014)[15]

Note: This table is a representative summary. Affinity values (Kᵢ, IC₅₀) are approximate and serve for comparative purposes.

The data clearly indicates that when the binding pocket geometry allows for the unique electronic properties of the CF₃ group to be engaged, substantial gains in affinity can be achieved.[11] The development of computational tools like FMAP, which calculates "fluorophilic" sites near the protein backbone, aids in the rational design of these favorable interactions.[11][12]

G cluster_0 Non-Fluorinated Ligand cluster_1 Trifluoromethylated Ligand Ligand_CH3 Ligand (with CH₃) Pocket_A Binding Pocket Ligand_CH3->Pocket_A Hydrophobic Interactions Result_A Standard Binding Affinity Pocket_A->Result_A Ligand_CF3 Ligand (with CF₃) Pocket_B Binding Pocket Ligand_CF3->Pocket_B Enhanced Hydrophobic Interactions Carbonyl Backbone C=O Ligand_CF3->Carbonyl Orthogonal Multipolar Interaction (C-F···C=O) Result_B Potentially Higher Binding Affinity Pocket_B->Result_B Carbonyl->Result_B

Caption: Comparison of potential ligand-protein interactions.

Experimental Protocol: Determining Binding Affinity via Isothermal Titration Calorimetry (ITC)

To empirically validate the effect of trifluoromethylation on binding affinity, Isothermal Titration Calorimetry (ITC) is the gold standard. ITC is a label-free technique that directly measures the heat released or absorbed during a binding event, allowing for the determination of the binding constant (Kₐ, and its inverse, K₋), enthalpy (ΔH), entropy (ΔS), and stoichiometry (n) in a single experiment.[16][17]

Principle of ITC

A solution of the ligand (e.g., the trifluoromethylated or non-fluorinated compound) in a syringe is titrated in small, precise aliquots into a sample cell containing the target protein.[18] A sensitive calorimeter measures the minute temperature differences between the sample cell and a reference cell, providing a direct measure of the heat of interaction.[16]

Step-by-Step Methodology
  • Sample Preparation (Critical Step):

    • Buffer Matching: Both the protein and ligand solutions must be in an identical, well-matched buffer to minimize heats of dilution, which can obscure the binding signal.[16] Dialyze the protein against the final buffer extensively. Dissolve the ligand in the final dialysis buffer.

    • Concentration Determination: Accurately determine the concentrations of the protein and ligand. Errors in concentration directly impact the calculated stoichiometry and binding constant.[16]

    • Degassing: Thoroughly degas both solutions immediately before the experiment to prevent air bubbles from causing artifacts in the data.[19]

    • Typical Concentrations:

      • Protein (in cell): 5-50 µM

      • Ligand (in syringe): 50-500 µM (typically 10-15x the protein concentration).[16][18]

  • Instrument Setup (e.g., MicroCal ITC200):

    • Thoroughly clean the sample cell and syringe with detergent and water, followed by extensive rinsing with the matched buffer.[19]

    • Set the experimental temperature (e.g., 25°C).

    • Load the protein solution into the sample cell (~300 µL) and the ligand solution into the injection syringe (~100-120 µL), ensuring no bubbles are introduced.[16]

  • Data Acquisition:

    • Set the titration parameters: typically a series of 19-20 injections of ~2 µL each, with a spacing of 150-180 seconds to allow the signal to return to baseline.[19]

    • Initiate the titration run. The instrument will automatically inject the ligand and record the heat changes.

  • Control Experiment:

    • Perform a control titration by injecting the ligand into the buffer-filled sample cell. This measures the heat of dilution of the ligand, which must be subtracted from the experimental data for accurate analysis.[19]

  • Data Analysis:

    • Integrate the area of each injection peak to determine the heat change per injection.

    • Plot the heat change (kcal/mol) against the molar ratio of ligand to protein.

    • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) using the analysis software. The fitting will yield the key thermodynamic parameters: K₋, n, and ΔH.

ITC_Workflow Prep 1. Sample Preparation - Buffer Matching - Degassing - Concentration Check Load 2. Instrument Loading - Load Protein into Cell - Load Ligand into Syringe Prep->Load Control 4. Control Titration - Inject Ligand into Buffer Prep->Control Titrate 3. Titration - Inject Ligand into Protein - Measure Heat Change (dQ) Load->Titrate Integrate 5. Data Integration - Integrate Injection Peaks Titrate->Integrate Control->Integrate for subtraction Plot 6. Plot Isotherm - Heat vs. Molar Ratio Integrate->Plot Fit 7. Model Fitting - Fit to Binding Model Plot->Fit Result Thermodynamic Profile (K₋, ΔH, ΔS, n) Fit->Result

Caption: Experimental workflow for ITC binding analysis.

Conclusion

The strategic substitution of a methyl or hydrogen group with a trifluoromethyl group is a powerful, yet nuanced, tool in medicinal chemistry. While not a universal solution for enhancing potency, trifluoromethylation can lead to dramatic increases in binding affinity when the ligand is placed in a complementary binding site.[13] The gains in affinity are often driven by a combination of enhanced hydrophobic packing and unique, favorable multipolar interactions with the protein backbone that are inaccessible to non-fluorinated analogs.[11]

Objective validation of these effects requires rigorous experimental techniques. Isothermal Titration Calorimetry provides a complete thermodynamic characterization of the binding event, offering invaluable, quantitative data to guide structure-activity relationship (SAR) studies and lead optimization campaigns. By understanding the fundamental principles of CF₃ group interactions and applying robust biophysical methods, researchers can more effectively harness the power of fluorine to design next-generation therapeutics.

References

  • Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540. [Link]

  • LE STUDIUM. (2018, May 4). Fluorine as a key element in modern drug discovery and development. LE STUDIUM. [Link]

  • Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. PubMed. [Link]

  • Ni, R., et al. (2020). Substitution Effect of the Trifluoromethyl Group on the Bioactivity in Medicinal Chemistry: Statistical Analysis and Energy Calculations. Journal of Chemical Information and Modeling, 60(12), 6297-6307. [Link]

  • Sbardella, G., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. [Link]

  • Muller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886. [Link]

  • Gfesser, G. A., et al. (2005). Trifluoromethyl group as a pharmacophore: effect of replacing a CF3 group on binding and agonist activity of a glucocorticoid receptor ligand. PubMed. [Link]

  • Taylor & Francis Online. (2008, October 4). The role of fluorine in medicinal chemistry. Taylor & Francis Online. [Link]

  • Sbardella, G., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PubMed. [Link]

  • Cierpicki, T., et al. (2015). Rational Design of Orthogonal Multipolar Interactions with Fluorine in Protein–Ligand Complexes. Journal of Medicinal Chemistry, 58(15), 6245-6250. [Link]

  • ResearchGate. (2026, March 17). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. ResearchGate. [Link]

  • Center for Macromolecular Interactions. Isothermal Titration Calorimetry (ITC). Harvard Medical School. [Link]

  • National Cancer Institute. Isothermal Titration Calorimetry (ITC) – iTC200. National Cancer Institute. [Link]

  • Velazquez-Campoy, A., & Freire, E. (2006). Isothermal titration calorimetry to determine association constants for high-affinity ligands. Nature Protocols, 1(1), 186-191. [Link]

  • Annadurai, M., et al. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI. [Link]

  • ResearchGate. (2025, August 9). Rational Design of Orthogonal Multipolar Interactions with Fluorine in Protein–Ligand Complexes. ResearchGate. [Link]

  • National Center for Biotechnology Information. (2026, March 13). Fluorine-containing FDA-approved small-molecule drugs in 2025: significance, synthetic insights, and therapeutic applications. PMC. [Link]

  • YouTube. (2025, August 21). Isothermal Titration Calorimetry (ITC) for Measuring binding affinity to macromolecules and ligands. YouTube. [Link]

  • Buer, B. C., et al. (2012). Fluorinated amino acids: compatibility with native protein structures and effects on protein–protein interactions. Chemical Society Reviews, 41(8), 3087-3099. [Link]

  • ResearchGate. (2020). Substitution Effect of the Trifluoromethyl Group on the Bioactivity in Medicinal Chemistry: Statistical Analysis and Energy Calculations. ResearchGate. [Link]

  • ResearchGate. (2018, July 8). Comparative effects of trifluoromethyl- and methyl-group substitutions in proline. ResearchGate. [Link]

  • P., I., et al. (2014). The pentafluorosulfanyl group in cannabinoid receptor ligands: synthesis and comparison with trifluoromethyl and tert-butyl analogues. MedChemComm, 5(7), 916-921. [Link]

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